(Bromomethyl)phosphonic acid

• CAS: 7582-40-3

Core Science & Biosynthesis

(Bromomethyl)phosphonic Acid: A Technical Guide for Synthetic and Medicinal Chemistry

Introduction

(Bromomethyl)phosphonic acid is a bifunctional organophosphorus compound that has emerged as a versatile building block in synthetic and medicinal chemistry. Its structure, featuring a reactive bromomethyl group alongside a phosphonic acid moiety, offers orthogonal handles for chemical modification. The phosphonic acid group serves as a stable bioisostere of the phosphate group, a ubiquitous functional group in biology, making it an invaluable component in the design of enzyme inhibitors and therapeutic agents.[1] The carbon-phosphorus bond in phosphonates provides significantly enhanced stability against enzymatic and chemical hydrolysis compared to the labile phosphoester bond of phosphates.[2]

This technical guide provides an in-depth exploration of the chemical and physical properties of (bromomethyl)phosphonic acid. It details robust protocols for its synthesis, discusses its characteristic reactivity, and highlights its applications, particularly in the development of targeted therapeutics. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique chemical attributes of this important synthetic intermediate.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of (bromomethyl)phosphonic acid is essential for its effective handling, reaction design, and application. As a solid at room temperature, its characteristics are dictated by the strong intermolecular hydrogen bonding of the phosphonic acid groups.

General and Physical Data

The core physical and identifying properties of (bromomethyl)phosphonic acid are summarized in the table below. The melting point of 62-64 °C indicates a crystalline solid with moderate intermolecular forces. While a boiling point has not been experimentally determined, alkylphosphonic acids typically undergo thermal decomposition at elevated temperatures before boiling.[3][4]

Property	Value	Reference(s)
IUPAC Name	bromomethylphosphonic acid
Synonyms	Bromomethylphosphonic acid
CAS Number	7582-40-3
Molecular Formula	CH₄BrO₃P
Molecular Weight	174.92 g/mol
Appearance	White to off-white crystalline powder	[5]
Melting Point	62-64 °C

Acidity and Solubility

pKa Values: Experimental pKa values for (bromomethyl)phosphonic acid are not readily available in the peer-reviewed literature. As a diprotic acid, it possesses two ionization constants (pKa₁ and pKa₂). For context, the simplest alkylphosphonic acid, methylphosphonic acid, has a pKa₁ of approximately 2.38 and a pKa₂ of 7.74. The electron-withdrawing effect of the adjacent bromine atom in (bromomethyl)phosphonic acid is expected to increase its acidity, resulting in lower pKa values compared to methylphosphonic acid. Computational methods can provide estimates, but experimental determination is required for definitive values.[6][7][8]

Solubility: Quantitative solubility data is limited. However, based on the general properties of low molecular weight phosphonic acids, the following qualitative solubility profile can be expected:[9]

• High Solubility: Polar protic solvents such as water and methanol, due to hydrogen bonding with the phosphonic acid group. Solubility in aqueous solutions is expected to increase significantly at pH values above pKa₂.

• Limited Solubility: Polar aprotic solvents like DMSO and DMF.

• Poor Solubility: Non-polar organic solvents such as hexanes and toluene.

Synthesis of (Bromomethyl)phosphonic Acid

The most common and efficient synthesis of (bromomethyl)phosphonic acid is a two-step process. The first step involves the formation of a phosphonate ester, typically diethyl (bromomethyl)phosphonate, via the Michaelis-Arbuzov reaction. The second step is the hydrolysis of the ester to the free phosphonic acid.

Workflow for the synthesis of (bromomethyl)phosphonic acid.

Experimental Protocol: Diethyl (bromomethyl)phosphonate Synthesis

This protocol is based on the well-established Michaelis-Arbuzov reaction.[10]

Materials:

• Triethyl phosphite

• Dibromomethane

• Round-bottom flask with reflux condenser and magnetic stirrer

• Heating mantle

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add triethyl phosphite (1.0 eq).

• Reagent Addition: Add a stoichiometric excess of dibromomethane (3.0-5.0 eq). The use of excess dibromomethane drives the reaction to completion and serves as the solvent.

• Reaction: Heat the mixture to a gentle reflux (approximately 100-110 °C) and maintain for 4-6 hours. The reaction progress can be monitored by the evolution of ethyl bromide.

• Workup: After the reaction is complete, allow the mixture to cool to room temperature.

• Purification: Remove the excess dibromomethane and volatile byproducts by distillation under reduced pressure. The crude diethyl (bromomethyl)phosphonate can be further purified by vacuum distillation to yield a colorless oil.

Experimental Protocol: Hydrolysis to (Bromomethyl)phosphonic Acid

Two primary methods are recommended for the hydrolysis of the diethyl ester: a robust acidic hydrolysis and a milder silyl-mediated method known as the McKenna reaction.[11]

Materials:

• Diethyl (bromomethyl)phosphonate

• Concentrated Hydrochloric Acid (37%, ~12 M)

• Round-bottom flask with reflux condenser

• Heating mantle

• Rotary evaporator

Procedure:

• Reaction Setup: Place the diethyl (bromomethyl)phosphonate (1.0 eq) in a round-bottom flask.

• Reagent Addition: Add a sufficient volume of concentrated aqueous HCl (approximately 5-10 mL per gram of ester).

• Reaction: Attach a reflux condenser and heat the mixture to reflux (~110 °C) for 8-12 hours. Progress can be monitored by ³¹P NMR spectroscopy.

• Workup: After cooling to room temperature, remove the excess HCl and water under reduced pressure using a rotary evaporator to yield the crude phosphonic acid, which can be purified by recrystallization.

This method is advantageous for substrates sensitive to harsh acidic conditions. The reaction proceeds in two steps: silylation followed by solvolysis.

Materials:

• Diethyl (bromomethyl)phosphonate

• Bromotrimethylsilane (TMSBr)

• Anhydrous solvent (e.g., acetonitrile or dichloromethane)

• Anhydrous methanol

• Flame-dried, argon/nitrogen-flushed glassware

• Magnetic stirrer

• Rotary evaporator

Procedure:

• Silylation: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the diethyl phosphonate (1.0 eq) in an anhydrous solvent. Add bromotrimethylsilane (2.5-3.0 eq) to the solution at room temperature. Stir the mixture at room temperature for 16-24 hours. Monitor the reaction by ³¹P NMR to confirm the complete conversion to the bis(trimethylsilyl) ester intermediate.

• Solvent Removal: Once the first step is complete, carefully remove the solvent and excess TMSBr under reduced pressure.

• Solvolysis: To the resulting residue, add anhydrous methanol and stir for 1-2 hours at room temperature to cleave the silyl esters.

• Final Isolation: Evaporate the methanol under reduced pressure to yield the crude (bromomethyl)phosphonic acid.

Spectral Characterization (Predicted)

Due to the compound's nature as a reactive intermediate, comprehensive experimental spectral data is not widely published. The following data is predicted based on the known structure and spectroscopic principles.

Predicted Nuclear Magnetic Resonance (NMR) Spectroscopy

Nucleus	Predicted Chemical Shift (δ)	Multiplicity	Coupling Constant (J)	Assignment
¹H NMR	~10-12 ppm	Broad Singlet	-	P-OH (2H)
~3.5-4.0 ppm	Doublet	²JP-H ≈ 10-15 Hz	Br-CH₂ -P
¹³C NMR	~30-35 ppm	Doublet	¹JP-C ≈ 130-150 Hz	Br-C H₂-P
³¹P NMR	~15-20 ppm	Triplet	²JP-H ≈ 10-15 Hz	P (O)(OH)₂

Rationale for Predictions:

• ¹H NMR: The phosphonic acid protons are expected to be highly deshielded and broad due to chemical exchange. The methylene protons (CH₂) adjacent to both the electronegative bromine and the phosphorus atom will appear downfield. Crucially, they will be split into a doublet by the phosphorus nucleus (²JP-H coupling).[12]

• ¹³C NMR: The single carbon atom will also be coupled to the phosphorus nucleus, resulting in a doublet with a large one-bond coupling constant (¹JP-C).[13]

• ³¹P NMR: The phosphorus signal is expected in the typical range for alkylphosphonic acids. It will be split into a triplet due to coupling with the two adjacent methylene protons (²JP-H coupling).[14] The chemical shift is referenced to 85% H₃PO₄.

Predicted Infrared (IR) Spectroscopy and Mass Spectrometry (MS)

Spectroscopy	Expected Features
IR	3000-2500 cm⁻¹: Very broad O-H stretch (from P-OH, characteristic of hydrogen-bonded acids). 1250-1150 cm⁻¹: Strong P=O stretch. 1050-950 cm⁻¹: P-O stretch. ~600 cm⁻¹: C-Br stretch.
MS (ESI-)	[M-H]⁻: ~172.9/174.9 (corresponding to ⁷⁹Br/⁸¹Br isotopes). [M-H-Br]⁻: ~93.0

Chemical Reactivity and Applications

(Bromomethyl)phosphonic acid possesses two distinct reactive sites, allowing for diverse synthetic transformations. This dual reactivity is the cornerstone of its utility as a synthetic building block.

Dual reactivity of (bromomethyl)phosphonic acid.

Reactivity of the Bromomethyl Group

The C-Br bond is susceptible to nucleophilic substitution (Sₙ2) reactions. This allows for the covalent attachment of the phosphonate moiety to various molecular scaffolds. For example, reaction with thiols provides a straightforward route to thiomethylphosphonic acids, which are valuable in materials science and medicinal chemistry.[15][16][17]

Application in Drug Discovery: Irreversible Enzyme Inhibition

A key application of (bromomethyl)phosphonic acid is in the design of irreversible enzyme inhibitors. Protein tyrosine phosphatases (PTPs) are a class of enzymes often implicated in disease, and their active site contains a critical cysteine residue. A peptide or small molecule designed to mimic the natural substrate can be functionalized with the (bromomethyl)phosphonic acid moiety. The phosphonate group directs the inhibitor to the enzyme's active site (mimicking the phosphate of phosphotyrosine), where the proximate bromomethyl group acts as an electrophile, alkylating the active site cysteine and forming an irreversible covalent bond. This strategy effectively and permanently deactivates the enzyme.[11]

Application in irreversible enzyme inhibitor design.

Safety and Handling

(Bromomethyl)phosphonic acid is a hazardous substance and must be handled with appropriate personal protective equipment (PPE) in a well-ventilated chemical fume hood.

• Hazard Statements: It is harmful if swallowed, toxic in contact with skin, causes severe skin burns and eye damage, and is harmful if inhaled.[18][19]

• PPE: Recommended PPE includes safety goggles, a face shield, a lab coat, and chemically resistant gloves.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

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The Thermodynamic Stability of (Bromomethyl)phosphonic Acid at Room Temperature: A Technical Guide for Researchers

This guide provides a comprehensive technical overview of the thermodynamic stability of (bromomethyl)phosphonic acid at ambient conditions. Designed for researchers, scientists, and professionals in drug development, this document synthesizes current knowledge, outlines potential degradation pathways, and presents robust methodologies for stability assessment. Our focus is on providing actionable insights and a self-validating framework for handling and evaluating this important chemical entity.

Introduction: The Dichotomy of Reactivity and Stability

(Bromomethyl)phosphonic acid is a molecule of significant interest, primarily as a synthetic intermediate in the preparation of various biologically active compounds. Its structure, featuring both a reactive bromomethyl group and a phosphonic acid moiety, presents a unique set of chemical properties. The phosphonic acid group is a well-known phosphate isostere in medicinal chemistry, while the bromomethyl group allows for a range of nucleophilic substitution reactions. Understanding the inherent stability of this compound at room temperature is paramount for its effective use in synthesis, ensuring reproducibility of experimental results, and for safe handling and storage.

This guide will delve into the factors governing the thermodynamic stability of (bromomethyl)phosphonic acid, explore its potential decomposition pathways, and provide detailed protocols for its stability assessment.

Synthesis and Physicochemical Properties

(Bromomethyl)phosphonic acid is typically synthesized from its corresponding dialkyl esters, most commonly the diethyl ester. The synthesis of diethyl (bromomethyl)phosphonate is often achieved via the Michaelis-Arbuzov reaction between triethyl phosphite and dibromomethane[1]. The final step to obtain the free phosphonic acid is the hydrolysis of the ester groups. This can be accomplished under acidic conditions, for example, by refluxing with concentrated hydrochloric acid[2][3][4].

A summary of the key physicochemical properties of (bromomethyl)phosphonic acid is presented in Table 1.

Property	Value	Source
CAS Number	7582-40-3	[5][6][7][8]
Molecular Formula	CH4BrO3P	[7][8]
Molecular Weight	174.92 g/mol	[8]
Appearance	Solid	[6]
Melting Point	62-64 °C	[6]

Potential Decomposition Pathways at Room Temperature

While specific experimental data on the long-term stability of (bromomethyl)phosphonic acid at room temperature is not extensively documented in publicly available literature, its chemical structure suggests two primary decomposition pathways: hydrolysis and intermolecular reactions.

Hydrolysis

The C-Br bond in (bromomethyl)phosphonic acid is susceptible to hydrolysis, particularly in the presence of moisture. This reaction would lead to the formation of hydroxymethylphosphonic acid and hydrobromic acid.

Reaction Scheme:

The liberation of hydrobromic acid can, in turn, catalyze further degradation of the parent molecule or other sensitive materials in the vicinity. The rate of this hydrolysis is expected to be dependent on factors such as water content, pH, and temperature.

Intermolecular Reactions and Oligomerization

The presence of both a nucleophilic phosphonic acid group and an electrophilic bromomethyl group within the same molecule raises the possibility of intermolecular reactions. One molecule of (bromomethyl)phosphonic acid could potentially react with another, leading to the formation of oligomeric or polymeric byproducts and the release of HBr.

Proposed Intermolecular Reaction:

This self-condensation reaction would be influenced by the concentration of the material and the presence of any catalytic impurities.

The following diagram illustrates the potential decomposition pathways of (bromomethyl)phosphonic acid.

Caption: Potential decomposition pathways of (bromomethyl)phosphonic acid.

Experimental Assessment of Thermodynamic Stability

To rigorously evaluate the thermodynamic stability of (bromomethyl)phosphonic acid at room temperature, a multi-pronged analytical approach is recommended. This self-validating system ensures a comprehensive understanding of any potential degradation over time.

Experimental Workflow

The following diagram outlines a logical workflow for assessing the stability of (bromomethyl)phosphonic acid.

Caption: Experimental workflow for stability assessment.

Detailed Experimental Protocols

• Preparation: Synthesize or procure high-purity (bromomethyl)phosphonic acid. Characterize the initial material (T=0) thoroughly using the analytical methods described below.

• Storage: Aliquot the material into several vials. Store one set of vials under controlled ambient conditions (e.g., 25 °C / 60% Relative Humidity) and another set in a desiccator over a suitable desiccant to minimize hydrolysis.

• Nuclear Magnetic Resonance (NMR) Spectroscopy

  • ¹H NMR: To monitor the integrity of the bromomethyl group and detect the formation of hydroxymethylphosphonic acid.

    • Protocol: Dissolve a precisely weighed amount of the sample in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆). Acquire the ¹H NMR spectrum. At each time point, compare the integration of the bromomethyl proton signal to an internal standard to quantify any changes.

  • ³¹P NMR: To observe the phosphorus environment and detect the formation of any new phosphorus-containing species.

    • Protocol: Using the same sample as for ¹H NMR, acquire the ³¹P NMR spectrum. The appearance of new signals would indicate the formation of degradation products.

• High-Performance Liquid Chromatography (HPLC) with UV and Mass Spectrometric (MS) Detection

  • Purpose: To separate the parent compound from any potential impurities or degradation products and to provide mass information for their identification.

  • Protocol:

    • Develop a suitable reversed-phase HPLC method. A C18 column with a gradient elution using a mobile phase of water and acetonitrile with a small amount of a non-reactive acid (e.g., phosphoric acid) is a good starting point.

    • Prepare a standard solution of (bromomethyl)phosphonic acid of known concentration.

    • At each time point, dissolve a weighed amount of the stored sample in the mobile phase and inject it into the HPLC system.

    • Quantify the peak area of the parent compound and any new peaks that appear over time. Use the MS detector to obtain mass-to-charge ratios of any new peaks to aid in their identification.

• Karl Fischer Titration

  • Purpose: To determine the water content of the solid sample at each time point. An increase in water content could correlate with an increased rate of hydrolysis.

  • Protocol: Use a coulometric or volumetric Karl Fischer titrator to measure the water content of the solid material.

• pH Measurement

  • Purpose: To detect the formation of acidic degradation products, such as HBr.

  • Protocol: Prepare a solution of the sample in deionized water at a fixed concentration (e.g., 10 mg/mL). Measure the pH of the solution at each time point. A decrease in pH would suggest the generation of acidic byproducts.

Data Interpretation and Stability Profile

The stability of (bromomethyl)phosphonic acid at room temperature can be determined by analyzing the data collected over the study period.

Analytical Technique	Parameter to Monitor	Indication of Instability
¹H and ³¹P NMR	Appearance of new signals; change in integration of parent signals	Formation of degradation products
HPLC-UV/MS	Decrease in the peak area of the parent compound; appearance of new peaks	Degradation of the parent compound and formation of new species
Karl Fischer Titration	Increase in water content	Absorption of moisture from the environment
pH Measurement	Decrease in pH	Formation of acidic degradation products (e.g., HBr)

Based on the rate of degradation, if any, a shelf-life for (bromomethyl)phosphonic acid under the specified storage conditions can be established.

Recommendations for Handling and Storage

Based on the potential decomposition pathways, the following handling and storage recommendations are provided to ensure the long-term stability of (bromomethyl)phosphonic acid:

• Storage: Store in a tightly sealed container in a cool, dry place, preferably in a desiccator to protect from moisture. Storage under an inert atmosphere (e.g., nitrogen or argon) is also recommended.

• Handling: Handle in a well-ventilated area, and avoid inhalation of dust or contact with skin and eyes. Given its acidic nature and the potential to release HBr, appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn. The compound is classified as corrosive and acutely toxic[5][8].

Conclusion

While (bromomethyl)phosphonic acid is a valuable synthetic intermediate, its inherent chemical reactivity necessitates a thorough understanding of its stability. The primary risks to its stability at room temperature are hydrolysis and potential intermolecular reactions. By employing a systematic and multi-faceted analytical approach as outlined in this guide, researchers can confidently assess the stability of their material, ensuring the integrity of their experiments and the safety of their laboratory environment. The protocols and insights provided herein serve as a robust framework for the characterization and handling of this and other similarly reactive chemical compounds.

References

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(Bromomethyl)phosphonic Acid: Comprehensive Safety Data, Toxicological Profiling, and Advanced Handling Protocols

Executive Summary

(Bromomethyl)phosphonic acid (CAS 7582-40-3) is a highly reactive, bifunctional organophosphorus compound widely utilized as a foundational building block in advanced organic synthesis and drug development[1]. It is frequently esterified to form diethyl (bromomethyl)phosphonate, a critical reagent for Horner-Wadsworth-Emmons reactions and the development of antiviral and anticancer therapeutics[2]. However, its dual functional groups—an electrophilic bromomethyl moiety and a highly acidic phosphonic acid group—confer severe handling hazards. This technical guide synthesizes the physicochemical properties, toxicological mechanisms, and self-validating experimental protocols required for the safe manipulation of this hazardous material.

Physicochemical Profiling & Structural Implications

The reactivity and hazards of (bromomethyl)phosphonic acid are intrinsically linked to its molecular structure. The presence of the electron-withdrawing bromine atom adjacent to the phosphorus center significantly enhances the acidity of the phosphonic acid protons.

Table 1: Quantitative Physicochemical Properties

Property	Value	Reference
CAS Number	7582-40-3	[1]
Molecular Formula	CH₄BrO₃P	[3]
Molecular Weight	174.92 g/mol	[1]
Appearance	Solid / Powder	[1]
pKa₁ (First Deprotonation)	1.14 (Calculated)	[4]
pKa₂ (Second Deprotonation)	6.52 (Calculated)	[4]
Storage Temperature	2-8°C (Under Inert Atmosphere)	[1]

Causality Insight: The extremely low pKa₁ value (1.14) indicates that this compound acts as a strong acid in aqueous environments[4]. This rapid proton dissociation is the primary driver of its severe corrosive properties upon contact with physiological moisture.

Toxicological Mechanisms & Hazard Classifications

Understanding the exact biochemical pathways of toxicity is critical for implementing effective safety measures.

Table 2: GHS Hazard Classifications

Hazard Code	Hazard Class & Category	Description
H302	Acute Tox. 4 (Oral)	Harmful if swallowed
H311 / H312	Acute Tox. 3 / 4 (Dermal)	Toxic/Harmful in contact with skin
H314	Skin Corr. 1B	Causes severe skin burns and eye damage
H332	Acute Tox. 4 (Inhalation)	Harmful if inhaled
H413	Aquatic Chronic 4	May cause long-lasting harmful effects to aquatic life

(Data aggregated from standardized SDS notifications[3],[5])

Mechanism of Toxicity (Causality)

The severe skin burns (H314) are directly attributable to the extreme acidity of the phosphonic acid moiety[3]. Upon contact with the moisture of the epidermis or respiratory tract, it rapidly dissociates, causing immediate coagulative necrosis of the tissue. Concurrently, the bromomethyl group acts as a potent electrophile. The high systemic toxicity via dermal contact (H311) and inhalation (H332) is driven by the SN​2 alkylation of biological nucleophiles (e.g., sulfhydryl groups in cellular enzymes and nitrogenous bases in nucleic acids), leading to irreversible cellular damage, protein denaturation, and apoptosis[3],[5].

Biochemical pathways of toxicity via acid necrosis and alkylation.

Advanced Handling, Storage, and PPE Protocols

To mitigate the dual hazards of corrosion and alkylation, a self-validating system of engineering controls and Personal Protective Equipment (PPE) must be strictly enforced.

Logical mapping of GHS hazards to required engineering controls and PPE.

Self-Validating Handling System

• Double-Gloving: Always wear a highly resistant inner glove (e.g., laminate) and a heavy-duty nitrile outer glove. Validation: Inspect the outer glove frequently; any discoloration or degradation immediately signals a breach, while the inner glove maintains the safety barrier.

• Atmospheric Control: Store the reagent at 2-8°C under an inert atmosphere (Argon or Nitrogen)[1]. Validation: The physical appearance of the solid should remain a free-flowing powder; clumping indicates moisture ingress and dangerous hydrobromic acid generation.

Experimental Workflows & Methodologies

The following step-by-step methodologies outline the safe execution of a nucleophilic substitution reaction using (bromomethyl)phosphonic acid, followed by a mandatory dual-stage quenching protocol.

Workflow 1: Safe Reaction Setup (Nucleophilic Substitution)

• Atmospheric Control: Purge a dry, Class II fume hood Schlenk line with high-purity Argon. Causality: Prevents ambient moisture from hydrolyzing the bromomethyl group or hydrating the hygroscopic solid.

• Weighing & Transfer: Tare a flame-dried round-bottom flask. Transfer (bromomethyl)phosphonic acid using a static-free, anti-corrosive spatula (e.g., PTFE-coated).

• Solvent Addition: Suspend the reagent in an anhydrous, aprotic solvent (e.g., THF or DMF). Validation: The solution should remain clear; any fuming indicates moisture contamination and premature acid dissociation.

• Base Introduction: Slowly add a non-nucleophilic base (e.g., N,N-Diisopropylethylamine, DIPEA) dropwise at 0°C. Validation: Monitor the exotherm closely; temperature spikes validate the rapid acid-base neutralization of the highly acidic phosphonic protons (pKa 1.14)[4].

• Nucleophile Addition: Introduce the target nucleophile (e.g., a thiol or amine) to initiate the SN​2 displacement of the bromide.

Workflow 2: Dual-Stage Quenching & Disposal Protocol

Because the reaction mixture contains both unreacted strong acids and potent alkylating agents, a dual-stage quench is mandatory.

• Thermal Regulation: Cool the reaction vessel to 0°C using an ice-water bath to control the quenching exotherm.

• Acid Neutralization: Add 1M aqueous Sodium Bicarbonate ( NaHCO3​ ) dropwise. Validation: Wait for the total cessation of CO2​ gas evolution (effervescence) to visually confirm the complete neutralization of the phosphonic acid and any hydrobromic acid byproducts.

• Electrophile Quenching: Add a 10% (w/v) aqueous solution of Sodium Thiosulfate ( Na2​S2​O3​ ) and stir vigorously for 1 hour at room temperature. Causality: The thiosulfate ion acts as a strong, benign nucleophile that aggressively displaces the remaining bromide via SN​2 , converting the highly toxic alkylating agent into a non-toxic Bunte salt.

• Phase Separation & Disposal: Separate the aqueous and organic layers. Dispose of the aqueous layer strictly in a designated halogenated/organophosphate aqueous waste stream.

Step-by-step experimental workflow for reacting and safely quenching.

Spill Response & Emergency Protocols

In the event of a localized spill outside of primary containment:

• Evacuation & Ventilation: Immediately clear the area and ensure the laboratory ventilation systems are operating at maximum capacity to clear potential inhalation hazards (H332)[3].

• PPE Escalation: Responders must don a chemical-resistant suit, heavy-duty neoprene gloves, and a full-face respirator equipped with P100/organic vapor cartridges.

• Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., dry sand or vermiculite). Do not use combustible materials like paper towels, as the strong acid can cause charring.

• Neutralization: Carefully broadcast solid Sodium Bicarbonate ( NaHCO3​ ) over the spill to neutralize the phosphonic acid. Validation: The cessation of fizzing indicates the acid has been neutralized.

• Decontamination: Collect the neutralized solid into a hazardous waste container. Wash the spill surface with a 10% Sodium Thiosulfate solution to destroy any residual alkylating traces, followed by a final wash with copious amounts of water.

Sources

• 1. americanelements.com [americanelements.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. (Bromomethyl)phosphonic acid | CH4BrO3P | CID 12521975 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. nextsds.com [nextsds.com]

The Mechanism of Action of (Bromomethyl)phosphonic Acid as a Phosphate Bioisostere: Bridging Non-Covalent Mimicry and Targeted Covalent Inhibition

The Rationale for Phosphate Bioisosterism

The phosphate group is a ubiquitous structural and functional motif in biology, governing everything from signal transduction (kinase/phosphatase networks) to cellular energy transfer (ATP) and genetic encoding (DNA/RNA). However, deploying natural phosphates in therapeutic development presents severe pharmacokinetic challenges. The phosphoester (O-P) bond is highly labile, subject to rapid enzymatic cleavage by endogenous phosphatases, and its high charge density at physiological pH severely limits cellular permeability[1].

To circumvent these liabilities, medicinal chemists utilize phosphate bioisosteres —functional groups that mimic the steric and electronic properties of a phosphate while introducing a non-scissile bond[1]. The most fundamental replacement is the phosphonate (C-P) group, which replaces the bridging ether oxygen with a carbon atom, thereby granting absolute resistance to enzymatic hydrolysis[2].

However, simple methylphosphonates (-CH₂-PO₃H₂) are imperfect mimics. Natural alkyl phosphates possess two ionizations relevant at physiological pH (pKₐ₁ ~1.5, pKₐ₂ ~6.3)[3]. The substitution of the electronegative oxygen for a neutral methylene group significantly raises these pKₐ values (pKₐ₁ ~2.3, pKₐ₂ ~7.6), meaning methylphosphonates are predominantly mono-anionic at pH 7.4, whereas natural phosphates are di-anionic. This discrepancy often results in a dramatic loss of target binding affinity.

To restore the physiological ionization state, halogens are introduced to the alpha-carbon. While fluorine is commonly used for purely electronic tuning (e.g., difluoromethylphosphonates), (bromomethyl)phosphonic acid (BMPA) and its derivatives offer a highly specialized dual-mechanism profile: they act as both pKₐ-tuned non-covalent mimics and potent electrophilic warheads for Targeted Covalent Inhibition (TCI).

Dual Mechanism of Action

The mechanism of action of (bromomethyl)phosphonic acid derivatives is fundamentally biphasic, relying on both its structural geometry and its chemical reactivity.

Phase 1: Electronic Tuning and Non-Covalent Recognition

The introduction of the bromine atom exerts a strong electron-withdrawing inductive effect (-I effect) on the adjacent phosphonic acid. This effectively lowers the pKₐ of the phosphonate group, bringing it into alignment with natural phosphates (pKₐ₁ ~1.1, pKₐ₂ ~6.5). Consequently, the (bromomethyl)phosphonate moiety adopts the correct di-anionic tetrahedral geometry required to competitively bind the target enzyme's phosphate-recognition pocket (e.g., the active site of a phosphatase or polymerase).

Phase 2: Targeted Covalent Inhibition (TCI) via Alkylation

While non-covalent bioisosteres (like fluorinated analogs) rely entirely on equilibrium binding, the bromomethyl group transforms the bioisostere into an active-site directed irreversible inhibitor.

Because the carbon-bromine (C-Br) bond is highly polarizable and bromine is an excellent leaving group, the alpha-carbon becomes a prime target for nucleophilic attack. Once the bioisostere is anchored in the active site (driven by the phosphonate-pocket interaction), a proximal catalytic nucleophile—typically a cysteine thiol (-SH) or serine hydroxyl (-OH)—executes an Sₙ2 displacement of the bromide ion. This results in the formation of a permanent, irreversible covalent bond (phosphonomethylation) that permanently inactivates the enzyme.

Fig 1: Dual-step mechanism of (bromomethyl)phosphonic acid targeted covalent inhibition.

Quantitative Physicochemical Profiling

To understand the superiority of halomethylphosphonates over simple methylphosphonates, we must compare their physicochemical properties. The table below summarizes the critical data driving the design of these bioisosteres.

Bioisostere Class	Representative Motif	pKₐ₁	pKₐ₂	Enzymatic Stability (O-P Cleavage)	Primary Mechanism of Target Binding
Natural Phosphate	R-O-PO₃H₂	~1.5	~6.3	Low (Labile to Phosphatases)	Reversible / Ionic
Methylphosphonate	R-CH₂-PO₃H₂	~2.3	~7.6	Highly Stable	Reversible / Ionic
Difluoromethylphosphonate	R-CF₂-PO₃H₂	~1.2	~5.4	Highly Stable	Reversible / Ionic
(Bromomethyl)phosphonate	R-CHBr-PO₃H₂	~1.1	~6.5	Highly Stable	Reversible + Covalent (TCI)

Data synthesis derived from standard bioisosteric replacement principles and pKa tuning models[3].

Experimental Methodologies: Self-Validating Protocols

To rigorously characterize a (bromomethyl)phosphonate as a covalent bioisostere, researchers must employ self-validating experimental systems that prove both the kinetic and structural nature of the inhibition.

Protocol A: Kinetic Characterization of Irreversible Inhibition ( kinact​/KI​ )

Causality of Experimental Design: A standard IC₅₀ assay is fundamentally flawed for evaluating covalent inhibitors because their potency is time-dependent; the irreversible adduct accumulates over time. By measuring kinact​/KI​ , we mathematically isolate the initial non-covalent recognition event ( KI​ ) from the subsequent chemical alkylation step ( kinact​ ).

Step-by-Step Methodology:

• Preparation: Prepare a dilution series of the (bromomethyl)phosphonate inhibitor (e.g., 0.1x to 10x the estimated KI​ ) in assay buffer (pH 7.4).

• Incubation: Add the target enzyme to the inhibitor solutions. Extract aliquots at specific time intervals (e.g., 0, 5, 10, 20, 40, 60 minutes).

• Activity Quench/Readout: Dilute the aliquots 100-fold into a substrate-containing buffer to halt further inhibition and immediately measure residual enzymatic activity via fluorescence or absorbance.

• Data Analysis: Plot the natural log of residual activity versus time to determine the observed rate constant ( kobs​ ) for each concentration. Fit the data to the Michaelis-Menten-like equation: kobs​=(kinact​×[I])/(KI​+[I]) to extract the binding affinity and the alkylation rate.

Protocol B: Intact Protein MS and Peptide Mapping for Covalent Validation

Causality of Experimental Design: Kinetic data alone only suggests irreversible inhibition; it does not prove the mechanism is active-site alkylation. Trypsin digestion followed by LC-MS/MS acts as a self-validating structural system. If the bioisostere acts via the proposed Sₙ2 mechanism, a highly specific mass shift (+93.99 Da, corresponding to the addition of the -CH₂PO₃H₂ group following the loss of HBr) will be localized exclusively to the catalytic nucleophile.

Step-by-Step Methodology:

• Adduct Formation: Incubate the target enzyme (10 µM) with a 5-fold molar excess of the (bromomethyl)phosphonate inhibitor for 2 hours at 37°C to ensure complete alkylation.

• Denaturation & Digestion: Denature the protein using 8M urea, reduce disulfide bonds with DTT (10 mM), and alkylate free cysteines with iodoacetamide (to prevent disulfide scrambling). Digest the protein overnight with sequencing-grade Trypsin at a 1:50 enzyme-to-substrate ratio.

• LC-MS/MS Acquisition: Inject the digested peptides onto a C18 nano-LC column coupled to a high-resolution mass spectrometer (e.g., Q-Exactive or Orbitrap). Operate in data-dependent acquisition (DDA) mode.

• Bioinformatic Validation: Search the resulting MS/MS spectra against the target protein sequence, specifying a variable modification of +93.99 Da on Cysteine, Serine, or Aspartate residues. The localization of this mass shift exclusively to the active-site nucleophile definitively validates the TCI mechanism.

Fig 2: Self-validating LC-MS/MS workflow to confirm the covalent phosphonomethylation site.

References

• Phosphate Bioisosteres | Cambridge MedChem Consulting Source: Cambridge MedChem Consulting URL:[Link]

• Phosphate isosteres in medicinal chemistry Source: PubMed (NIH) URL:[Link]

• Direct Bioisostere Replacement Enabled by Metallaphotoredox Deoxydifluoromethylation Source: Journal of the American Chemical Society (via PMC) URL:[Link]

• Green phosphonate chemistry – Does it exist? Source: Green Chemistry (RSC Publishing) URL:[Link]

Sources

• 1. Phosphate isosteres in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Green phosphonate chemistry – Does it exist? - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC02940B [pubs.rsc.org]
• 3. Phosphate Bioisosteres | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]

Protocols & Analytical Methods

High-Yield Synthesis and Application of Diethyl (Bromomethyl)phosphonate via the Michaelis-Arbuzov Reaction

Executive Summary

For researchers, scientists, and drug development professionals, (bromomethyl)phosphonic acid and its dialkyl esters are indispensable electrophilic building blocks. They are widely utilized to introduce phosphonomethyl groups onto nucleophiles, serving as critical intermediates in the synthesis of Horner-Wadsworth-Emmons (HWE) reagents, antiviral compounds, and complex bisphosphonates[1][2].

The most robust and scalable method for synthesizing these precursors is the Michaelis-Arbuzov reaction between a trialkyl phosphite (typically triethyl phosphite) and dibromomethane[1][3]. However, due to the electrophilic nature of the resulting product, controlling the reaction selectivity to prevent over-alkylation is a notorious challenge[4]. This application note provides a self-validating, causality-driven protocol for the synthesis of diethyl (bromomethyl)phosphonate, followed by its mild hydrolysis to the free (bromomethyl)phosphonic acid.

Mechanistic Rationale & Pathway

The synthesis proceeds via the classic Michaelis-Arbuzov mechanism. Triethyl phosphite acts as a nucleophile, initiating an SN2 attack on the sterically accessible carbon of dibromomethane[3]. This forms a transient, positively charged phosphonium intermediate. Subsequently, the displaced bromide ion acts as a nucleophile to dealkylate one of the ethoxy groups, yielding the stable phosphonyl (P=O) bond of diethyl (bromomethyl)phosphonate and liberating ethyl bromide as a volatile byproduct[1][3].

Caption: Mechanistic pathway of the Michaelis-Arbuzov reaction forming the phosphonate.

Critical Experimental Parameters (The "Why")

Standard Arbuzov conditions (1:1 stoichiometry) fail when applied to dibromomethane. The product, diethyl (bromomethyl)phosphonate, retains a reactive bromomethyl group. If the local concentration of triethyl phosphite is too high, a second Arbuzov reaction occurs, yielding the undesired byproduct tetraethyl methylenediphosphonate[4][5].

To engineer a self-validating and high-yielding system, three parameters must be strictly controlled:

• Stoichiometric Asymmetry : Dibromomethane must be used in a massive excess (4.0 to 6.0 equivalents) to act as both reactant and solvent, statistically favoring the mono-phosphonate[1][4].

• Addition Rate : Triethyl phosphite must be added dropwise to the heated dibromomethane to maintain a near-zero steady-state concentration of the nucleophile[6].

• Byproduct Removal : The reaction must be run at 100–110 °C with a distillation head to continuously remove ethyl bromide. This drives the equilibrium forward and prevents side reactions[1][6].

Quantitative Data: Impact of Stoichiometry on Yield

The following table summarizes literature data demonstrating the critical nature of the reagent ratio[4][7].

Molar Ratio (Phosphite : Dibromomethane)	Reaction Temp (°C)	Yield of Mono-phosphonate (%)	Yield of Bisphosphonate (%)
1:1	25 (Photo-catalyzed)	< 15%	> 60%
1:1	110	~ 35%	~ 50%
1:4	110	40 - 48%	~ 40%
1:6	110	> 70%	< 10%

Step-by-Step Synthesis Protocol

Target: Diethyl (bromomethyl)phosphonate Scale: 100 mmol

Materials & Equipment

• Triethyl phosphite (17.2 mL, 100 mmol, 1.0 eq)[1]

• Dibromomethane (42.0 mL, 600 mmol, 6.0 eq)[4]

• 3-neck round-bottom flask (250 mL) equipped with a magnetic stir bar.

• Pressure-equalizing dropping funnel.

• Short-path distillation apparatus with a receiving flask cooled in an ice bath.

Procedure

• System Preparation : Flame-dry the 3-neck flask and purge with dry nitrogen. Moisture will rapidly hydrolyze the triethyl phosphite precursor.

• Electrophile Heating : Add dibromomethane (600 mmol) to the flask. Heat the neat liquid to a gentle reflux (100–110 °C) using a heating mantle[1]. Causality: The SN2 attack on the electron-poor bromomethyl carbon has a high activation energy requiring sustained thermal input.

• Controlled Nucleophile Addition : Place triethyl phosphite (100 mmol) in the dropping funnel. Add it dropwise to the refluxing dibromomethane over a period of 2 to 3 hours[6]. Causality: Slow addition prevents the accumulation of unreacted phosphite, thereby suppressing the formation of tetraethyl methylenediphosphonate.

• Concurrent Distillation : As the reaction proceeds, ethyl bromide (bp ~38 °C) will form. Allow it to continuously distill over into the ice-cooled receiving flask[1][4]. Causality: Visual confirmation of ethyl bromide distillation serves as a real-time, self-validating indicator of reaction progress.

• Maturation : After the addition is complete, maintain the temperature at 110 °C for an additional 4 hours until ethyl bromide evolution ceases[1].

• Work-up : Cool the reaction mixture to room temperature. Transfer to a rotary evaporator and remove the excess dibromomethane under reduced pressure (water bath at 40 °C).

• Purification : Purify the crude pale-yellow oil via fractional vacuum distillation. Collect the fraction boiling at approximately 99 °C at 1 Torr[3]. Causality: Atmospheric distillation will result in severe thermal decomposition and fuming[4]. Vacuum distillation is mandatory.

Downstream Processing: Hydrolysis to the Free Acid

While the Arbuzov reaction yields the diethyl ester, many drug development applications require the free (bromomethyl)phosphonic acid. Traditional hydrolysis using refluxing concentrated HCl can lead to degradation. A milder, highly efficient protocol utilizes trimethylsilyl bromide (TMSBr)[8].

• Dissolve the purified diethyl (bromomethyl)phosphonate in anhydrous dichloromethane (DCM) under nitrogen.

• Add TMSBr (2.5 eq) dropwise at 0 °C.

• Stir at room temperature for 12 hours. The TMSBr cleaves the ethyl esters to form a volatile ethyl bromide byproduct and a silyl ester intermediate[8].

• Evaporate the DCM and excess TMSBr under vacuum.

• Quench the resulting silyl ester with methanol or water to precipitate the pure (bromomethyl)phosphonic acid.

Troubleshooting & Process Optimization

If yields are suboptimal or purity is compromised, researchers should follow the causality-driven troubleshooting workflow below. In-process monitoring via GC-MS is highly recommended to track the ratio of mono- to bis-phosphonate[6].

Caption: Troubleshooting workflow for optimizing Arbuzov reaction conversion and selectivity.

References

• [4] Google Patents. US7435841B2 - Preparation of halohydrocarbyl phosphonic acid diesters. Available at:

• [5] LookChem. Cas 1660-94-2, TETRAETHYL METHYLENEDIPHOSPHONATE. Available at: [Link]

• [8] Google Patents. US6667315B2 - Cardioprotective phosphonates and malonates. Available at:

• [7] EPDF. Modern Phosphonate Chemistry. Available at: [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US7435841B2 - Preparation of halohydrocarbyl phosphonic acid diesters - Google Patents [patents.google.com]
• 5. lookchem.com [lookchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. epdf.pub [epdf.pub]
• 8. US6667315B2 - Cardioprotective phosphonates and malonates - Google Patents [patents.google.com]

Application Note & Protocol: A Researcher's Guide to the Synthesis of Diethyl (Bromomethyl)phosphonate

Abstract: This document provides a comprehensive guide for the synthesis, purification, and characterization of diethyl (bromomethyl)phosphonate, a pivotal reagent in modern organic synthesis. Esteemed for its role in the Horner-Wadsworth-Emmons (HWE) reaction, this organophosphorus compound is an essential building block for creating stereodefined alkenes, a common structural motif in pharmacologically active molecules.[1] We delve into the robust Michaelis-Arbuzov reaction, the standard method for its preparation, offering not just a step-by-step protocol but also a detailed mechanistic rationale behind the experimental choices. This guide is designed for researchers in synthetic chemistry and drug development, emphasizing safety, procedural integrity, and methods for empirical validation of the final product.

Introduction: The Synthetic Utility of a Versatile Phosphonate

Diethyl (bromomethyl)phosphonate is a colorless to light yellow liquid that serves as a cornerstone reagent for the introduction of phosphonate groups and the construction of carbon-carbon bonds.[2] Its primary application lies in the Horner-Wadsworth-Emmons reaction, where, upon deprotonation, it forms a stabilized carbanion that reacts with aldehydes and ketones to yield alkenes with a strong preference for the (E)-isomer.[1] This high stereoselectivity, coupled with the water-soluble nature of the phosphate byproduct, presents a significant advantage over the traditional Wittig reaction, simplifying product purification.[1] The phosphonate moiety itself is of great interest in medicinal chemistry, acting as a non-hydrolyzable mimic of phosphate groups, which is a key feature in the design of enzyme inhibitors, antiviral agents, and other therapeutics.[3][4]

Physicochemical Properties and Safety Mandates

Accurate characterization and safe handling are paramount. The following tables summarize the key physical properties and critical safety information for diethyl (bromomethyl)phosphonate.

Table 1: Physicochemical Identifiers

Property	Value
CAS Number	66197-72-6
Molecular Formula	C₅H₁₂BrO₃P
Molecular Weight	231.03 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	99 °C @ 1 Torr
Density	1.447 g/cm³
Storage	2-8°C, under inert atmosphere

Source: BenchChem Technical Guide[2]

Table 2: Safety and Handling Precautions | Hazard Category | Description & Precautionary Statements | | :--- | :--- | | Pictograms | | | Signal Word | Warning | | Hazard Statements | H315: Causes skin irritation.[5] H319: Causes serious eye irritation.[5] H341: Suspected of causing genetic defects.[5] | | Personal Protective Equipment (PPE) | Wear protective gloves, chemical safety goggles, and a lab coat.[6] Handle in a well-ventilated fume hood. | | Handling | Avoid contact with skin, eyes, and clothing.[5] Wash hands thoroughly after handling.[6] Keep container tightly closed in a dry, cool place.[7] | | First Aid | Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If irritation persists, get medical attention.[7] Skin: Wash off immediately with soap and plenty of water. If skin irritation occurs, seek medical advice.[7] Inhalation: Remove person to fresh air.[8] | Source: Safety Data Sheets[5][6][7][8]

Core Synthesis: The Michaelis-Arbuzov Reaction

The most reliable and common route to diethyl (bromomethyl)phosphonate is the Michaelis-Arbuzov reaction.[2] This classic method involves the reaction of a trialkyl phosphite with an alkyl halide.

Mechanistic Rationale

The reaction proceeds through a two-step mechanism:

• Nucleophilic Attack (Sₙ2): The phosphorus atom of triethyl phosphite, possessing a lone pair of electrons, acts as a nucleophile. It attacks one of the electrophilic methylene carbons of dibromomethane, displacing a bromide ion and forming a quasi-phosphonium salt intermediate.[9]

• Dealkylation: The displaced bromide ion then acts as a nucleophile, attacking one of the ethyl groups on the phosphonium salt. This second Sₙ2 reaction results in the formation of the final diethyl (bromomethyl)phosphonate product and ethyl bromide as a volatile byproduct.[2][9]

The use of excess dibromomethane is a critical experimental choice. It serves as both a reactant and the solvent, and its high concentration favors the initial desired reaction with triethyl phosphite, minimizing potential side reactions such as the further reaction of the product with another molecule of triethyl phosphite.

Caption: The Michaelis-Arbuzov reaction pathway.

Detailed Experimental Protocol

This protocol describes the synthesis on a standard laboratory scale. All operations should be performed within a certified chemical fume hood.

Materials and Equipment

• Triethyl phosphite (1.0 eq)

• Dibromomethane (4.0-5.0 eq)

• Round-bottom flask (e.g., 250 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Vacuum distillation apparatus

• Inert atmosphere setup (Nitrogen or Argon) is recommended but not strictly necessary for this reaction.

Synthetic Procedure

Caption: Step-by-step experimental workflow.

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add triethyl phosphite (e.g., 16.6 g, 0.1 mol).

• Reagent Addition: In the fume hood, add an excess of dibromomethane (e.g., 69.5 g, 0.4 mol) to the flask.[1]

• Reflux: Heat the mixture to a gentle reflux (the boiling point of dibromomethane is ~97 °C, so the reaction temperature will be around 100-110 °C). Maintain this reflux with stirring for 4-6 hours.[1] The reaction generates ethyl bromide (boiling point 38 °C) as a byproduct, which may escape through the condenser if not sufficiently chilled.

• Cooling: After the reflux period, turn off the heat and allow the mixture to cool to room temperature.

• Workup: Remove the excess dibromomethane and any remaining ethyl bromide by distillation under reduced pressure.

• Purification: The resulting crude oil is purified by vacuum distillation (typically at ~1 Torr, collecting the fraction at ~99 °C) to yield diethyl (bromomethyl)phosphonate as a clear, colorless oil.[2]

Product Characterization: A Self-Validating System

Confirmation of the product's identity and purity is essential. Spectroscopic analysis provides a definitive fingerprint of the target molecule. While public databases may lack experimental spectra, predicted values based on structural analysis serve as a reliable guide.[2]

Table 3: Predicted Spectroscopic Data for Product Validation

Technique	Parameter	Predicted Value/Observation	Rationale
¹H NMR	Chemical Shift (δ)	~4.1 ppm (quartet, 4H)~3.6 ppm (doublet, 2H)~1.3 ppm (triplet, 6H)	Corresponds to the -OCH₂CH₃ methylene protons.Corresponds to the Br-CH₂-P protons, split by phosphorus.Corresponds to the -OCH₂CH₃ methyl protons.
¹³C NMR	Chemical Shift (δ)	~63 ppm~25 ppm (doublet)~16 ppm	Corresponds to the -OCH₂- carbons.Corresponds to the Br-CH₂-P carbon, coupled to phosphorus.Corresponds to the -CH₃ carbons.
³¹P NMR	Chemical Shift (δ)	~15-20 ppm	A single peak in this region is characteristic of alkylphosphonates.
IR	Absorption Band (cm⁻¹)	~1250 cm⁻¹~1030 cm⁻¹~580 cm⁻¹	Strong absorption for the P=O (phosphoryl) stretch.Strong absorption for the P-O-C stretch.Absorption for the C-Br stretch.

Source: Predicted data based on structural analysis.[2]

A successful synthesis will yield a product whose spectra match these expected values, confirming the presence of all key functional groups and the correct structural arrangement. The absence of signals corresponding to triethyl phosphite (³¹P NMR ~140 ppm) or significant other impurities indicates high purity.

Application in Practice: The Horner-Wadsworth-Emmons Reaction

The synthesized diethyl (bromomethyl)phosphonate is now ready for use. A typical application involves its deprotonation with a strong base (e.g., NaH, LDA) to form the nucleophilic phosphonate carbanion, which is then reacted with an aldehyde or ketone.[10]

Table 4: Example HWE Reaction Yields and Stereoselectivity

Aldehyde	Product	Typical Yield (%)	E:Z Ratio
Benzaldehyde	Stilbene	85-95	>98:2
4-Methoxybenzaldehyde	4-Methoxystilbene	88-96	>98:2

Source: BenchChem Application Note[1]

This high (E)-selectivity is a hallmark of the HWE reaction and a primary reason for the utility of diethyl (bromomethyl)phosphonate in targeted synthesis.[1]

Conclusion

The Michaelis-Arbuzov reaction provides a straightforward and efficient method for the preparation of diethyl (bromomethyl)phosphonate. By understanding the underlying mechanism and adhering to a carefully controlled protocol, researchers can reliably synthesize this versatile reagent. Proper characterization through NMR and IR spectroscopy validates the product's identity and purity, enabling its confident application in subsequent synthetic transformations, most notably the highly stereoselective Horner-Wadsworth-Emmons olefination. Safe handling practices are non-negotiable due to the irritant and potential mutagenic properties of the compound.

References

• BenchChem. (2025). Synthesis of E-Alkenes with Diethyl (Bromomethyl)phosphonate: Application Notes and Protocols for Researchers.
• BenchChem. (2025). Diethyl (Bromomethyl)phosphonate: A Comprehensive Technical Guide for Researchers.
• BenchChem. (2025). Application Notes and Protocols: Solvent Effects on the Stereoselectivity of Diethyl (Bromomethyl)
• Górowska-Pетраś, A., et al. (2022). The Synthesis and Evaluation of Diethyl Benzylphosphonates as Potential Antimicrobial Agents. PMC.
• TCI Chemicals. (2025). SAFETY DATA SHEET: Diethyl (Bromodifluoromethyl)
• Fisher Scientific. (2025).
• ThermoFisher Scientific. (2025). SAFETY DATA SHEET: Diethyl (2-bromoethyl)
• Fisher Scientific. (2025). SAFETY DATA SHEET: Diethyl (bromodifluoromethyl)
• Tokyo Chemical Industry. (2025). SAFETY DATA SHEET: Diethyl (3-Bromopropyl)

• ResearchGate. (n.d.). Diethyl ω-bromoalkylphosphonates synthesis. [Link]

• Kyoto University Research Information Repository. (n.d.). Synthesis and Pesticidal Activities of Phosphonate Analogs of Amino Acids. [Link]

• ResearchGate. (n.d.). Synthesis of Phosphonic Acids and Their Esters as Possible Substrates for Reticular Chemistry. [Link]

• MDPI. (2020). Opening up the Toolbox: Synthesis and Mechanisms of Phosphoramidates. [Link]

• MDPI. (n.d.). Selective Esterification of Phosphonic Acids. [Link]

• Beilstein Journals. (2017). Phosphonic acid: preparation and applications. [Link]

• Frontiers in Chemistry. (n.d.). Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects. [Link]

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• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]

(bromomethyl)phosphonic acid derivatization for GC-MS analysis

Application Note: Advanced GC-MS Derivatization Strategies for (Bromomethyl)phosphonic Acid

(Bromomethyl)phosphonic acid is a highly polar, water-soluble compound frequently encountered as a critical intermediate in the synthesis of antiviral phosphonate analogs and as a structural analog in the study of alkylphosphonic acid environmental markers. Due to the presence of two highly acidic hydroxyl groups on the phosphorus atom, direct Gas Chromatography-Mass Spectrometry (GC-MS) analysis is impossible. The compound exhibits severe peak tailing, irreversible column adsorption, and thermal degradation at standard GC operating temperatures.

As a Senior Application Scientist, I have designed this protocol to synthesize field-proven insights with rigorous chemical causality. This guide details a self-validating silylation workflow that transforms (bromomethyl)phosphonic acid into a volatile, thermally stable bis-trimethylsilyl (TMS) derivative, ensuring robust and reproducible GC-MS quantification.

The Mechanistic Imperative for Silylation

To achieve GC compatibility, the active hydrogen atoms of the phosphonic acid moiety must be replaced with non-polar functional groups. While methylation (via diazomethane or trimethylsilyldiazomethane) is an option, silylation using N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is the gold standard for phosphonic acids due to its high reaction efficiency and the excellent volatility of the resulting derivatives[1].

The Causality of the Reagent Cocktail:

• BSTFA (The Primary Donor): BSTFA acts as the primary trimethylsilyl donor. Its byproduct, trifluoroacetamide, is highly volatile and elutes early in the chromatogram, preventing interference with the target analyte.

• TMCS Catalyst (The Accelerator): The first hydroxyl group of the phosphonic acid silylates rapidly. However, steric hindrance and reduced nucleophilicity make the second hydroxyl group highly resistant to derivatization. Adding 10% Trimethylchlorosilane (TMCS) provides a strong electrophilic catalyst (via the excellent chloride leaving group) that drives the reaction to the fully derivatized bis-TMS product[2].

• Pyridine (The Scavenger): The reaction generates acidic byproducts. Anhydrous pyridine is added as a polar aprotic solvent and an acid scavenger, neutralizing protons and shifting the reaction equilibrium forward.

Fig 1: Two-step silylation mechanism of (bromomethyl)phosphonic acid via BSTFA.

Derivatization Reagent Selection Matrix

While BSTFA is the primary recommendation, alternative reagents may be deployed depending on matrix complexities. The table below summarizes the quantitative and qualitative differences between common derivatization strategies for phosphonic acids[3, 4].

Reagent System	Derivative Formed	Reaction Conditions	Pros	Cons
BSTFA + 10% TMCS	bis-TMS	90°C, 150 min	Excellent volatility; sharp GC peaks; standard library spectra available.	Highly moisture sensitive; requires strict anhydrous conditions.
MTBSTFA + 1% TBDMCS	bis-t-BDMS	80°C, 45-60 min	Derivatives are 10,000x more stable to hydrolysis than TMS; yields distinct [M-57]+ ions.	Steric bulk can prevent complete derivatization of both -OH groups.
TMSDAM	bis-Methyl	Room Temp, 30 min	Less sensitive to trace moisture; rapid reaction.	Highly toxic reagent; prone to artifact formation in complex matrices.

Self-Validating Experimental Protocol

To ensure scientific integrity, this protocol is designed as a self-validating system . By monitoring the ratio of intermediate to final product, the analyst can quantitatively verify the completeness of the derivatization.

Phase 1: Sample Preparation & Rigorous Dehydration

Causality Note: Silylating reagents react violently with water to form hexamethyldisiloxane, consuming the reagent and causing the derivatization of the target analyte to fail.

• Transfer an aliquot of the sample extract (containing approx. 1–5 mg of (bromomethyl)phosphonic acid) into a 2.0 mL heavy-walled glass GC autosampler vial.

• Add 10 µL of an internal standard (e.g., propylphosphonic acid, 100 µg/mL).

• Evaporate the sample to absolute dryness under a gentle stream of high-purity nitrogen at 40°C.

• Optional but recommended: Lyophilize the dried residue for an additional 2 hours to remove trace bound water.

Phase 2: Derivatization Reaction

• Working inside a desiccated glove box or fume hood, add 50 µL of anhydrous pyridine to the dried residue. Vortex for 30 seconds to dissolve/suspend the analyte.

• Add 500 µL of BSTFA containing 10% TMCS .

• Immediately seal the vial with a PTFE-lined screw cap to prevent atmospheric moisture ingress.

• Place the vial in a dry block heater set to 90°C for 150 minutes . Do not shortcut this time; 60°C or shorter durations will arrest the reaction at the mono-TMS stage[1].

Phase 3: Dilution and System Validation

• Remove the vial from the heat block and allow it to cool to room temperature (approx. 15 minutes).

• Dilute the reaction mixture with 1.0 mL of anhydrous hexane or carbon tetrachloride. Vortex to homogenize.

• System Suitability Check: Inject the sample into the GC-MS. Monitor the chromatogram for the mono-TMS peak versus the bis-TMS peak. A successful, validated reaction will yield a bis-TMS to mono-TMS peak area ratio of >35:1 (indicating >97% conversion).

Fig 2: Step-by-step silylation workflow for GC-MS analysis of phosphonic acids.

GC-MS Instrumental Parameters

The following parameters are optimized for the elution and detection of silylated phosphonic acids. A non-polar 5% phenyl column is utilized to leverage the high volatility of the TMS groups.

Parameter	Optimized Setting
GC Column	HP-5MS or DB-5MS (30 m × 0.25 mm ID × 0.25 µm film thickness)
Carrier Gas	Helium (High Purity 99.999%), Constant flow at 1.0 mL/min
Injection Volume	1.0 µL, Splitless mode (purge valve open at 1.0 min)
Inlet Temperature	250°C
Oven Temperature Program	Initial 75°C (hold 2 min) → Ramp 20°C/min to 280°C → Hold 5 min
Transfer Line Temp	280°C
Ionization Mode	Electron Impact (EI), 70 eV
MS Source / Quad Temp	230°C / 150°C
Acquisition Mode	Full Scan (m/z 50–500) for library matching; SIM for quantitation

Mass Spectral Interpretation: For the bis-TMS derivative of (bromomethyl)phosphonic acid, the molecular ion[M]+ is often weak. Quantitation should rely on the [M-15]+ fragment ion (loss of a methyl group from the trimethylsilyl moiety), which is highly stable and produces the base peak in the spectrum. The presence of the bromine atom will also yield a characteristic M / M+2 isotopic signature (approx. 1:1 ratio) in the molecular fragment clusters, which serves as a secondary confirmation of analyte identity.

References

• Ngim, K. K., Green, J., Cuzzi, J., Ocampo, M., & Gu, Z. (2011). "Optimized Derivatization Procedure for Characterizing (Aminomethyl)phosphonic Acid Impurities by GC-MS." Journal of Chromatographic Science, 49(1), 8-14. URL: [Link]

• Catrinck, T. C. P. G., Aguiar, M. C. S., Dias, A., Silvério, F. O., Fidêncio, P. H., & de Pinho, G. P. (2013). "Study of the Reaction Derivatization Glyphosate and Aminomethylphosphonic Acid (AMPA) with N,O-Bis(trimethylsilyl)trifluoroacetamide." American Journal of Analytical Chemistry, 4(11), 647-652. URL: [Link]

• Richardson, D. D., & Caruso, J. A. (2007). "Analysis of Organophosphorus-Based Nerve Agent Degradation Products by Gas Chromatography-Mass Spectrometry (GC-MS): Current Derivatization Reactions in the Analytical Chemist's Toolbox." Analytical and Bioanalytical Chemistry, 389(3), 679-682. URL: [Link]

• Kuitunen, M. L., et al. (2022). "Identification of acidic degradation products of chemical warfare agents by methylation with trimethylsilyldiazomethane and gas chromatography-mass spectrometry." Journal of Analytical Science and Technology, 13(29). URL: [Link]

Technical Notes & Optimization

Technical Support Center: Optimizing (Bromomethyl)phosphonic Acid Synthesis

Welcome to the Technical Support Center for organophosphorus synthesis. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter bottlenecks when synthesizing (bromomethyl)phosphonic acid. This compound is a critical building block for introducing phosphonate moieties into antiviral agents, anticancer drugs, and surface-active self-assembled monolayers.

The standard synthetic route involves a two-step process: a Michaelis-Arbuzov reaction between triethyl phosphite and dibromomethane to yield the intermediate diethyl (bromomethyl)phosphonate, followed by dealkylation (hydrolysis) to the free phosphonic acid. While conceptually straightforward, the synthesis is notoriously prone to overreaction, thermal decomposition, and poor yields. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure a high-yield synthetic system.

Quantitative Yield Optimization Data

Understanding the impact of reaction conditions on your final yield is critical. Table 1 summarizes how shifting from traditional to optimized conditions directly mitigates impurity formation and maximizes product recovery.

Table 1: Comparative Reaction Conditions and Yield Optimization

Reaction Step	Reagents / Conditions	Primary Impurity	Typical Yield	Optimized Yield
Arbuzov	1:1 DBM to TEP, 140°C	Tetraethyl methylenediphosphonate	30–40%	-
Arbuzov	6:1 DBM to TEP, Xylene, 100°C	Trace bisphosphonate	-	75–85%
Hydrolysis	Aqueous HCl/HBr, Reflux, 24h	C-P bond cleavage products	50–60%	-
Hydrolysis	TMSBr/DCM, then MeOH/H₂O	None (Quantitative conversion)	-	90–95%

Reaction Pathway & Mechanistic Visualization

The diagram below maps the desired synthetic pathway against the most common failure points (side reactions) encountered during the workflow.

Reaction pathway for (bromomethyl)phosphonic acid synthesis, highlighting key side reactions.

Troubleshooting & FAQs

Q1: My Michaelis-Arbuzov reaction yields a large amount of tetraethyl methylenediphosphonate (bisphosphonate) instead of the desired mono-substituted product. How can I prevent this? A1: The formation of the bisphosphonate byproduct occurs when the newly formed diethyl (bromomethyl)phosphonate reacts with unreacted triethyl phosphite (TEP). To suppress this secondary nucleophilic attack, you must statistically favor mono-substitution by using a large excess of dibromomethane (DBM). A molar ratio of 4:1 to 6:1 (DBM:TEP) is highly recommended[1]. Furthermore, continuously removing the ethyl bromide byproduct as it forms drives the equilibrium forward. Adding a polarity-lowering solvent like xylene or toluene also reduces the formation of polar diphosphonate impurities by keeping the reaction medium non-polar[1].

Q2: I am experiencing severe fuming and decomposition when trying to purify diethyl (bromomethyl)phosphonate by fractional distillation. What is going wrong? A2: This is a classic symptom of thermal instability caused by complex impurities. When the Arbuzov reaction is run in a highly polar medium without a polarity-lowering additive, it generates diisopropyl bromophosphate and other complex phosphate-phosphonate side products[1]. These impurities are thermally unstable and decompose uncontrollably at the high temperatures required for distillation[1]. Solution: Wash the crude organic mixture with water prior to distillation to remove polar impurities[1]. Alternatively, synthesize the intermediate under the optimized low-polarity conditions (using xylene) to prevent the formation of these unstable byproducts in the first place.

Q3: My Arbuzov reaction is sluggish and conversion is incomplete. How can I optimize the initiation? A3: Insufficient heat can lead to a sluggish reaction. While 140°C is often cited for general phosphonate synthesis[2], running the reaction at 100–110°C with a slow, dropwise addition of TEP to the heated DBM ensures that the local concentration of phosphite remains low, preventing double-alkylation while maintaining enough thermal energy to initiate the S_N2 attack[2].

Q4: The traditional acidic hydrolysis (refluxing in concentrated HCl or HBr) of the phosphonate ester is destroying my product or causing low yields. Is there a milder alternative? A4: Yes. Refluxing in strong aqueous acids for 12–24 hours can lead to partial C-P bond cleavage. The gold standard for phosphonate ester dealkylation is the McKenna Hydrolysis [3][4]. This method utilizes Bromotrimethylsilane (TMSBr) in anhydrous dichloromethane (DCM) at room temperature[3]. The highly electrophilic TMSBr cleaves the ethyl esters via an S_N2 mechanism, replacing them with highly labile trimethylsilyl (TMS) groups and releasing volatile ethyl bromide. The resulting bis(trimethylsilyl) phosphonate intermediate is then quantitatively hydrolyzed to the free (bromomethyl)phosphonic acid using methanol or water under exceptionally mild conditions[3].

Validated Experimental Protocols

Protocol 1: Optimized Michaelis-Arbuzov Synthesis of Diethyl (bromomethyl)phosphonate

Causality Note: This protocol uses a 6:1 excess of DBM and a non-polar solvent to strictly control the reaction polarity, thereby shutting down the secondary nucleophilic attack that leads to bisphosphonates[1].

• Setup: Equip a 3-neck round-bottom flask with a magnetic stirrer, a dropping funnel, a thermometer, and a distillation apparatus configured to remove volatile byproducts (ethyl bromide). Flush the system with Argon.

• Preparation: Add dibromomethane (6.0 equivalents) and anhydrous xylene (1 volume equivalent relative to DBM) to the flask. Heat the mixture to 100–110°C[1].

• Addition: Place triethyl phosphite (1.0 equivalent) in the dropping funnel. Add it dropwise to the heated DBM solution over 2–3 hours. Crucial: Slow addition ensures the local concentration of phosphite remains low[2].

• Reaction & Distillation: Maintain the temperature. Ethyl bromide (bp ~38°C) will continuously distill off, driving the reaction forward. Stir for an additional 4 hours after the addition is complete.

• Workup: Cool to room temperature. Wash the organic layer with deionized water to remove any polar phosphate-phosphonate impurities[1].

• Purification: Remove excess DBM and xylene under reduced pressure. Purify the remaining crude oil via vacuum distillation to yield pure diethyl (bromomethyl)phosphonate as a colorless liquid.

Protocol 2: McKenna Hydrolysis to (Bromomethyl)phosphonic acid

Causality Note: TMSBr selectively targets the phosphoryl oxygen, leading to a silylated intermediate that is easily cleaved by protic solvents, completely bypassing the need for harsh thermal acidic conditions[3][4].

• Setup: Flame-dry a 2-neck round-bottom flask under an Argon atmosphere.

• Solvation: Dissolve the purified diethyl (bromomethyl)phosphonate (1.0 equivalent) in anhydrous Dichloromethane (DCM, 0.5 M concentration)[3].

• Silylation: Cool the flask to 0°C using an ice bath. Syringe in Bromotrimethylsilane (TMSBr, 3.0 equivalents) dropwise[3].

• Conversion: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 12 hours. Self-Validation: The reaction progress can be monitored by ³¹P NMR (look for a shift from ~20 ppm for the diethyl ester to ~ -10 ppm for the silyl ester).

• Cleavage: Concentrate the mixture under vacuum to remove DCM and excess TMSBr. Dissolve the resulting residue in a mixture of Methanol/Water (10:1) and stir for 1 hour at room temperature to hydrolyze the TMS esters[3].

• Isolation: Evaporate the solvents under reduced pressure. Triturate the resulting solid with cold diethyl ether, filter, and dry under high vacuum to yield pure (bromomethyl)phosphonic acid as a crystalline solid.

References

• US7435841B2 - Preparation of halohydrocarbyl phosphonic acid diesters Source: Google Patents URL
• Incomplete conversion of starting material in diethyl (bromomethyl)
• Perfluorohexyl ethylphosphonic acid | 252237-40-4 Source: Benchchem URL
• Source: PubMed Central (PMC)

Sources

• 1. US7435841B2 - Preparation of halohydrocarbyl phosphonic acid diesters - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Perfluorohexyl ethylphosphonic acid | 252237-40-4 | Benchchem [benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude (Bromomethyl)phosphonic Acid Extracts

Target Audience: Researchers, scientists, and drug development professionals.

Introduction

(Bromomethyl)phosphonic acid is a highly polar, reactive organophosphorus building block widely utilized in the synthesis of antiviral agents, herbicides, and custom ligands. It is typically synthesized via the Michaelis-Arbuzov reaction to form diethyl (bromomethyl)phosphonate, followed by ester hydrolysis[1]. However, isolating the free phosphonic acid from crude extracts presents significant challenges due to its extreme hydrophilicity, the presence of inorganic salts, and partially hydrolyzed intermediates. This guide provides field-proven troubleshooting strategies and validated protocols to ensure high-purity isolation.

Overview & Physicochemical Properties

Understanding the physical properties of (bromomethyl)phosphonic acid is critical for designing an effective purification strategy. Because the molecule is highly polar, traditional silica gel chromatography is often ineffective, making crystallization and liquid-liquid extraction the preferred purification pathways.

Property	Value	Reference / Source
CAS Number	7582-40-3	Sigma-Aldrich[2]
Molecular Formula	CH₄BrO₃P	Sigma-Aldrich[2]
Molecular Weight	174.92 g/mol	Sigma-Aldrich[2]
Appearance	White to off-white crystalline solid	Field Standard
Melting Point	62-64 °C	Sigma-Aldrich[2]
Solubility Profile	Highly soluble in water and methanol; insoluble in hexanes and diethyl ether	Field Standard

Troubleshooting & FAQs

Q: My crude extract is a dark, viscous oil instead of a solid. Why is it not crystallizing? A: This is the most common issue encountered and is usually caused by either incomplete hydrolysis or the presence of trapped solvent/acid. Acidic hydrolysis of phosphonates occurs in two consecutive steps[3]. If the reaction is quenched prematurely, partially hydrolyzed monoethyl esters will remain, preventing crystallization. Additionally, if concentrated HBr or HCl was used, residual acid and water strongly hydrogen-bond to the phosphonic acid, forming a persistent syrup. Actionable Fix: Perform azeotropic distillation. Dissolve the crude oil in a small amount of methanol, add toluene, and evaporate under reduced pressure. Repeat this 2-3 times to drive off residual water and acid.

Q: How do I remove unreacted diethyl (bromomethyl)phosphonate from the highly polar acid? A: Exploit the extreme polarity difference. The free phosphonic acid is highly water-soluble, while the diethyl ester is soluble in organic solvents. Dissolve your crude mixture in deionized water and wash it 3-4 times with dichloromethane (DCM) or ethyl acetate. The unreacted ester will partition into the organic layer, leaving the pure acid in the aqueous layer.

Q: I used concentrated HBr for hydrolysis and observed an unexpected downfield shift in my ¹H NMR for the benzylic CH₂. Did the molecule degrade? A: Not necessarily. Strongly acidic conditions can sometimes lead to protonated intermediates or oxonium-like behavior[4]. However, for simple (bromomethyl)phosphonic acid, a downfield shift is most often an artifact of pH. If residual HBr is present in your NMR sample (e.g., in D₂O or CD₃OD), the extreme acidity alters the chemical environment of the protons adjacent to the phosphonate group. Ensure complete removal of HBr via high-vacuum drying or lyophilization before characterization.

Q: Is bromotrimethylsilane (TMSBr) better than aqueous HBr for this hydrolysis? A: Yes. While HBr is effective, it requires harsh reflux conditions (100-110 °C) that can degrade sensitive functional groups[5]. TMSBr allows for a much milder, anhydrous cleavage at room temperature. The TMSBr reacts via an Sₙ2 mechanism to form a bis(trimethylsilyl) ester intermediate, which is subsequently cleaved by simple methanolysis[5]. This avoids the introduction of large volumes of water and simplifies purification.

Experimental Protocols

Protocol A: Mild Hydrolysis using TMSBr

This self-validating protocol ensures complete conversion while minimizing the formation of dark, degraded byproducts.

• Setup: In a flame-dried round-bottom flask under an inert argon atmosphere, dissolve diethyl (bromomethyl)phosphonate (1.0 eq) in anhydrous chloroform or dichloromethane (0.5 M concentration)[5].

• Reagent Addition: Slowly add bromotrimethylsilane (TMSBr, 3.0 to 4.0 eq) at 0 °C. The reaction is mildly exothermic[5].

• Reaction: Remove the ice bath and stir at room temperature for 12-16 hours.

• Validation (Critical Step): Monitor the reaction by ³¹P NMR. The starting material peak (~20 ppm) should completely disappear, replaced by the bis(trimethylsilyl) ester intermediate peak. Do not proceed until conversion is 100%.

• Solvolysis: Concentrate the mixture under reduced pressure to remove excess TMSBr and solvent[5]. Add anhydrous methanol (10 mL per gram of substrate) to the residue and stir for 1-2 hours at room temperature to convert the silyl ester to the free phosphonic acid[5].

• Concentration: Evaporate the methanol under reduced pressure to yield the crude (bromomethyl)phosphonic acid.

Protocol B: Purification and Crystallization

Use this protocol to purify the crude extract obtained from Protocol A or aqueous acid hydrolysis.

• Aqueous Reconstitution: Dissolve the crude phosphonic acid in a minimum volume of deionized water (approx. 5 mL/g).

• Liquid-Liquid Extraction: Transfer to a separatory funnel. Wash the aqueous layer with dichloromethane (3 × 10 mL) to extract any unreacted starting material or non-polar organic impurities. Discard the organic layers.

• Azeotropic Drying: Transfer the aqueous layer to a round-bottom flask and concentrate under reduced pressure. To remove the last traces of water, add 10 mL of a 1:1 mixture of methanol and toluene, and evaporate to dryness. Repeat this step until a solid or semi-solid residue forms.

• Crystallization: Triturate the residue with cold acetonitrile. (Bromomethyl)phosphonic acid will precipitate as a white crystalline solid, while polar organic impurities remain in solution.

• Isolation: Filter the crystals through a sintered glass funnel, wash with a small amount of cold diethyl ether, and dry under high vacuum for 12 hours. Validate purity via ¹H and ³¹P NMR.

Experimental Workflow Visualization

Figure 1: Experimental workflow for the synthesis and purification of (bromomethyl)phosphonic acid.

References

• BenchChem. "Application Note: Protocols for the Hydrolysis of Phosphonate Esters.
• BenchChem. "Diethyl (Bromomethyl)phosphonate: A Comprehensive Technical Guide for Researchers.
• Keglevich, G., et al. "The Hydrolysis of Phosphinates and Phosphonates: A Review." PMC.
• Sigma-Aldrich. "(bromomethyl)phosphonic acid | 7582-40-3.
• Reddit (r/Chempros). "Unexpected downfield shift after HBr hydrolysis – possible oxonium salt intermediate?

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. (bromomethyl)phosphonic acid | 7582-40-3 [sigmaaldrich.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Catalyst Loading for (Bromomethyl)phosphonic Acid Alkylation

Core Principles of Phosphonate Alkylation

(Bromomethyl)phosphonic acid and its dialkyl esters (e.g., diethyl or diisopropyl (bromomethyl)phosphonate) are highly versatile electrophiles used in the synthesis of antiviral prodrugs, immunomodulators, and complex phosphonates 12. However, the carbon-bromine bond is deactivated toward standard SN​2 nucleophilic attack due to the steric bulk and electron-withdrawing nature of the adjacent phosphonate group. Consequently, catalytic intervention—via phase-transfer catalysis (PTC), halophilic Lewis acids, or photocatalysis—is mandatory to achieve practical yields.

Phase-Transfer Catalysis (PTC) in S- and N-Alkylation

The Finkelstein-Assisted Pathway

When reacting (bromomethyl)phosphonates with nucleophiles like sodium sulfinates, direct alkylation is notoriously sluggish. The addition of tetrabutylammonium iodide (TBAI) acts as both a phase-transfer catalyst and an in situ halogen-exchange agent [[3]]().

Causality of Experimental Choices:

• Why TBAI? Iodide is a superior leaving group compared to bromide. TBAI converts the bromomethyl group into a transient, highly reactive iodomethyl intermediate.

• Catalyst Loading Dynamics:

  • < 5 mol%: Insufficient iodide concentration stalls the reaction; the equilibrium heavily favors the unreactive starting bromide.

  • 10–15 mol%: The thermodynamic sweet spot. It maintains a steady-state concentration of the iodomethylphosphonate without outcompeting the primary nucleophile 3.

  • > 20 mol%: Excess iodide triggers competitive side reactions, including Arbuzov-type dealkylation of the phosphonate esters at elevated temperatures (>100 °C) 3.

Self-Validating Protocol: TBAI-Catalyzed Synthesis of Sulfonylmethylphosphonates

• Preparation: In an oven-dried Schlenk flask under argon, charge sodium phenylsulfinate (1.5 equiv) and diisopropyl (bromomethyl)phosphonate (1.0 equiv) [[3]]().

• Catalyst Addition: Add TBAI catalyst strictly at 10 mol% (0.1 equiv) 3.

• Solvent: Suspend the mixture in anhydrous DMF to achieve a 0.5 M concentration.

• Reaction: Heat the mixture to 85–90 °C.

  • Self-Validation Check: Monitor the reaction via 31P NMR. The starting material peak (~16.4 ppm) should cleanly convert to the product peak (~9.0 ppm) within 10–12 hours 3. If a peak appears downfield (e.g., >20 ppm), Arbuzov cleavage is occurring; immediately lower the temperature.

• Workup: Quench with water, extract with EtOAc, and wash extensively with brine to remove the PTC.

Silver-Mediated O-Alkylation for Prodrug Synthesis

Halophilic Activation

In the synthesis of complex immunomodulatory analogs (e.g., pimecrolimus or tacrolimus derivatives), O-alkylation with diethyl (bromomethyl)phosphonate requires silver(I) oxide ( Ag2​O ) 14.

Causality of Experimental Choices:

• Why Silver? Silver acts as a halophilic Lewis acid, irreversibly coordinating to the bromide leaving group to precipitate AgBr. This generates a highly electrophilic carbocation-like species that readily reacts with sterically hindered alcohols [[1]]().

• Catalyst Loading Dynamics: While traditionally used in stoichiometric amounts (1.5–2.0 equiv), process optimization allows for sub-stoichiometric "catalytic" loadings (20-30 mol%) if a secondary bulk base (e.g., Cs2​CO3​ ) is employed to handle deprotonation, reserving the silver exclusively for halogen abstraction 14.

Photocatalytic Cross-Coupling and Radical Addition

Recent methodologies utilize (bromomethyl)phosphonates as alkyl radical precursors in photoredox catalysis, specifically for tandem oxidation-alkylation of alkenyl borates 5.

Causality of Experimental Choices:

• Why Eosin Y? Organic dyes like Eosin Y facilitate single-electron transfer (SET) to generate phosphonylmethyl radicals under mild, metal-free conditions 5.

• Catalyst Loading Dynamics: The loading must be strictly maintained at 1–2 mol%. Higher loadings induce "inner filter effects," where the concentrated dye absorbs all photons at the surface of the reaction vessel, preventing light penetration and stalling the radical chain reaction 5.

Self-Validating Protocol: Photocatalytic Alkyl Radical Addition

• Setup: Combine alkenyl borate (1.0 equiv), diisopropyl bromomethylphosphonate (1.5 equiv), and Eosin Y (2 mol%) in DMF 5.

• Irradiation: Irradiate with a 456 nm blue LED at room temperature for 12 hours 5.

  • Self-Validation Check: The reaction mixture must remain a translucent pink/orange. If the solution turns opaque dark red, the catalyst loading is too high, and light penetration is compromised. Dilute the reaction or reduce the dye concentration.

Quantitative Data Summary

Reaction Class	Catalyst	Optimal Loading	Consequence of Under-Loading	Consequence of Over-Loading
S-Alkylation (PTC)	TBAI	10–15 mol%	Stalled kinetics; unreacted SM	Arbuzov cleavage; ester hydrolysis
O-Alkylation (Halophilic)	Ag2​O	20–30 mol%*	Incomplete conversion of hindered OH	Excessive heavy metal waste
Radical Addition (Photo)	Eosin Y	1–2 mol%	No radical initiation	Inner filter effect; stalled reaction

*Assumes the presence of a stoichiometric co-base (e.g., Cs2​CO3​ ).

Troubleshooting FAQs

Q1: My TBAI-catalyzed alkylation is stalling at 50% conversion. Should I add more catalyst? A: Do not exceed 15 mol% TBAI. Instead, verify your reaction temperature. The Finkelstein exchange requires sufficient thermal energy (typically 85–90 °C) 3. If the temperature is correct, check the quality of your nucleophile; sodium sulfinates are prone to oxidation to sulfonates, which are non-nucleophilic.

Q2: During silver-mediated O-alkylation, my reaction mixture turned black immediately. Is this normal? A: Yes. The formation of black Ag2​O aggregates and yellowish-gray AgBr precipitate is the visual confirmation of halophilic abstraction 14. Ensure vigorous stirring, as the reaction is heterogeneous and mass-transfer limited.

Q3: I am scaling up the photocatalytic reaction. Can I increase the Eosin Y loading to speed it up? A: No. Increasing Eosin Y beyond 2 mol% will decrease the yield due to the inner filter effect 5. For scale-up, optimize the reactor geometry (e.g., use a continuous flow reactor or narrow-path-length batch reactor) to maximize light penetration rather than increasing catalyst loading.

Troubleshooting decision tree for low yields in phosphonate alkylation reactions.

References

• US7470724B2 - Phosphonate compounds having immuno-modulatory activity , Google Patents. 1

• US7432261B2 - Anti-inflammatory phosphonate compounds , Google Patents. 4

• AU2004233898A1 - Antiviral phosphonate analogs , Google Patents. 2

• Failure in the alkylation of a sodium sulfinate , Reddit (Chempros).3

• Photocatalytic Alkyl Radical Addition Tandem Oxidation of Alkenyl Borates , ACS Publications. 5

Sources

• 1. US7470724B2 - Phosphonate compounds having immuno-modulatory activity - Google Patents [patents.google.com]
• 2. AU2004233898A1 - Antiviral phosphonate analogs - Google Patents [patents.google.com]
• 3. reddit.com [reddit.com]
• 4. US7432261B2 - Anti-inflammatory phosphonate compounds - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Researcher's Guide to Benchmarking (Bromomethyl)phosphonic Acid as a Phosphate Bioisostere

Introduction: The Challenge and Opportunity of Mimicking Phosphate

In the intricate landscape of cellular biology, the phosphate group is a cornerstone of function. It acts as a reversible covalent switch in signaling pathways, forms the backbone of our genetic material, and drives cellular energetics.[1] This ubiquity makes the proteins that recognize and process phosphate—kinases, phosphatases, and ATP-binding proteins—highly attractive targets for therapeutic intervention in diseases ranging from cancer to diabetes.[2]

However, the very nature of the phosphate group presents a formidable challenge for drug developers. Molecules designed to mimic phosphorylated substrates are often plagued by two critical liabilities:

• Enzymatic Instability: The phosphate ester bond (P-O-C) is susceptible to rapid hydrolysis by a host of cellular phosphatases.

• Poor Bioavailability: The dianionic charge of the phosphate group at physiological pH severely limits its ability to cross the lipophilic cell membrane to reach intracellular targets.[2]

To overcome these hurdles, medicinal chemists employ the strategy of bioisosterism , where a functional group is replaced by another with similar physical or chemical properties to enhance the molecule's pharmacological profile.[3] This guide focuses on a specific and promising class of phosphate bioisosteres: phosphonates , which feature a hydrolytically stable carbon-phosphorus (C-P) bond in place of the labile P-O-C linkage.[4][5][6]

We will provide an in-depth comparison and a suite of benchmarking protocols for (bromomethyl)phosphonic acid , a unique phosphonate analogue. The introduction of the α-bromo substituent offers distinct potential advantages over simple phosphonates, including modulation of acidity to more closely mimic a natural phosphate and the potential for covalent interaction with target enzymes.[7] This guide is intended for researchers, scientists, and drug development professionals seeking to objectively evaluate the performance of this bioisostere against other alternatives.

Physicochemical Properties: A Head-to-Head Comparison

The effectiveness of a phosphate bioisostere hinges on its ability to replicate the key physicochemical characteristics of the native phosphate group, namely its geometry, charge, and pKa values, which govern its interactions within a protein's active site. The substitution of the bridging oxygen with a carbon atom in phosphonates subtly alters these properties. Further substitution on this α-carbon, for instance with a bromine atom, provides another layer of control.

One of the most significant shortcomings of simple phosphonates is the difference in acidity compared to phosphoric acids.[3] The second deprotonation of methyl phosphonate (pKa₂ ≈ 7.5) is significantly less acidic than methyl phosphate (pKa₂ ≈ 6.3).[3] This means that at physiological pH (~7.4), a smaller fraction of simple phosphonates will exist in the dianionic state that is often crucial for recognition by phosphate-binding proteins.[1] The introduction of an electronegative halogen atom, such as bromine, on the α-carbon is a strategy to increase the acidity of the phosphonate protons, bringing the pKa₂ value closer to that of a natural phosphate.[7]

Below is a comparative table of key physicochemical parameters.

Property	Phosphate (in Methyl Phosphate)	Methylphosphonate	α-Fluoromethylphosphonate	α-Bromomethylphosphonate
Structure
Key Bond	P-O (Ester)	P-C	P-C	P-C
Hydrolytic Stability	Labile	Stable[7]	Stable	Stable
pKa₁	~1.5[1][3]	~2.4[3]	Lower than Methylphosphonate	Lower than Methylphosphonate
pKa₂	~6.3[1][3]	~7.5[3]	~5.6[7]	Expected to be lower than Methylphosphonate
Predominant Charge (pH 7.4)	Dianionic (-2)	Monoanionic (-1) / Dianionic (-2)	Dianionic (-2)	Likely Dianionic (-2)
C-X Bond Length (Å)	N/A	N/A	~1.41 (C-F)[7]	~1.93 (C-Br)[7]
Unique Feature	Natural substrate moiety	Non-hydrolyzable scaffold	Strong inductive effect	Good leaving group potential[7]

Logical Framework: Bioisosteric Replacement

The core principle is to replace the labile P-O bond with a stable P-C bond while tuning the electronic properties with an α-substituent to better mimic the charge state of the native phosphate.

Caption: Bioisosteric progression from phosphate to (bromomethyl)phosphonic acid.

Experimental Benchmarking Protocols

To empirically validate the utility of (bromomethyl)phosphonic acid as a bioisostere, a series of standardized, self-validating experiments are required. We present three core protocols to assess its performance from the molecular to the cellular level. For these protocols, we will use Protein Tyrosine Phosphatase 1B (PTP1B)—a key regulator of insulin signaling and a common target for phosphate mimics—as our model enzyme.[8][9]

Protocol 1: In Vitro PTP1B Enzyme Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a test compound containing the (bromomethyl)phosphonic acid moiety against PTP1B and compare it to its phosphate and other phosphonate counterparts.

Causality and Principle: This assay measures the enzymatic activity of PTP1B by monitoring the hydrolysis of a chromogenic substrate, p-nitrophenyl phosphate (pNPP), to p-nitrophenol (pNP), which absorbs light at 405 nm.[8][9] An effective inhibitor will compete with pNPP for the active site, leading to a decrease in the rate of pNP formation. By measuring this rate across a range of inhibitor concentrations, we can calculate the IC₅₀, a key measure of inhibitor potency. The buffer contains DTT and EDTA to maintain the enzyme in its active, reduced state and to chelate any inhibitory divalent metal ions.[8][9]

Materials:

• Recombinant Human PTP1B (e.g., Millipore Cat. No. 539736)

• PTP1B Assay Buffer: 25 mM Tris-HCl (pH 7.5), 1 mM EDTA, 1 mM DTT.[9]

• Substrate: p-nitrophenyl phosphate (pNPP)

• Test Inhibitors (dissolved in DMSO, then diluted in Assay Buffer)

• 96-well clear, flat-bottom microplate

• Microplate reader capable of measuring absorbance at 405 nm

Step-by-Step Methodology:

• Prepare Reagents:

  • Prepare a 2X Assay Buffer stock. Dilute to 1X with dH₂O for final use.

  • Prepare a 100 mM stock of pNPP in dH₂O. For the assay, prepare a 4 mM working solution in 1X Assay Buffer.[8]

  • Prepare 10 mM stock solutions of test inhibitors in 100% DMSO. Create a 10-point, 3-fold serial dilution series in 1X Assay Buffer, starting from 1 mM (this will be a 10X stock of your final concentrations).

• Assay Setup (in a 96-well plate):

  • Test Wells: Add 10 µL of each inhibitor dilution.

  • Positive Control (No Inhibition): Add 10 µL of 1X Assay Buffer containing the same percentage of DMSO as the test wells.

  • Negative Control (No Enzyme): Add 20 µL of 1X Assay Buffer.

  • Add 130 µL of 1X Assay Buffer to all wells.

  • Add 20 µL of a PTP1B enzyme solution (e.g., 1 µg/mL in 1X Assay Buffer) to the Test Wells and Positive Control wells.[8] Do not add to Negative Control wells.

  • Pre-incubate the plate at 37°C for 10 minutes.

• Initiate Reaction:

  • Add 40 µL of 4 mM pNPP solution to all wells to start the reaction (Final Volume = 200 µL).

• Measure and Analyze:

  • Immediately place the plate in a microplate reader pre-heated to 37°C.

  • Measure the absorbance at 405 nm every minute for 15-30 minutes (kinetic mode).

  • Calculate the initial velocity (V₀) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

  • Normalize the data: % Inhibition = [1 - (V₀_inhibitor - V₀_no_enzyme) / (V₀_no_inhibitor - V₀_no_enzyme)] * 100.

  • Plot % Inhibition vs. log[Inhibitor Concentration] and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Workflow: PTP1B Inhibition Assay

Caption: Step-by-step workflow for the in vitro PTP1B enzyme inhibition assay.

Protocol 2: Cell Viability Assay for Permeability and Cytotoxicity

Objective: To assess the ability of the (bromomethyl)phosphonic acid-containing compound to cross the cell membrane and exert a biological effect, and to determine its general cytotoxicity.

Causality and Principle: This protocol uses a water-soluble tetrazolium salt (WST-8, as found in CCK-8 kits) to measure overall cell metabolic activity. In viable cells, mitochondrial dehydrogenases reduce WST-8 to a soluble, orange-colored formazan product. The amount of formazan produced is directly proportional to the number of living, metabolically active cells. A potent, cell-permeable inhibitor of a critical pathway (like insulin signaling, which affects cell growth) would lead to a dose-dependent decrease in metabolic activity. This provides an integrated measure of cell permeability and target engagement.

Materials:

• A relevant cell line (e.g., HepG2 human liver cancer cells, which are responsive to insulin signaling).

• Cell culture medium (e.g., DMEM) with 10% Fetal Bovine Serum (FBS) and antibiotics.

• Test compounds.

• Cell Counting Kit-8 (CCK-8) or similar WST-8 based reagent.

• 96-well sterile, clear-bottom cell culture plates.

• Humidified incubator (37°C, 5% CO₂).

Step-by-Step Methodology:

• Cell Seeding:

  • Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete culture medium into a 96-well plate.

  • Incubate for 24 hours to allow cells to attach and resume growth.

• Compound Treatment:

  • Prepare 2X final concentrations of your test compounds in culture medium.

  • Remove the old medium from the cells and add 100 µL of medium containing the test compounds (or vehicle control, e.g., 0.1% DMSO). Include a "no cells" blank control with medium only.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Viability Measurement:

  • Add 10 µL of CCK-8 solution to each well.

  • Incubate for 1-4 hours at 37°C, or until a sufficient color change is observed in the vehicle control wells.

  • Gently tap the plate to ensure homogenous color distribution.

• Data Analysis:

  • Measure the absorbance at 450 nm using a microplate reader.

  • Subtract the average absorbance of the "no cells" blank wells from all other wells.

  • Calculate % Viability = (Abs_treated / Abs_vehicle_control) * 100.

  • Plot % Viability vs. log[Compound Concentration] to determine the EC₅₀ value (the concentration that causes a 50% reduction in cell viability).

Protocol 3: Assay for Irreversible Inhibition using Mass Spectrometry

Objective: To determine if the (bromomethyl)phosphonic acid moiety covalently modifies the target enzyme, PTP1B.

Causality and Principle: The C-Br bond in the (bromomethyl)phosphonate group is susceptible to nucleophilic attack by residues in an enzyme's active site (like cysteine).[7] If this occurs, a covalent, irreversible bond is formed. This protocol uses intact protein mass spectrometry (MS) to directly detect this modification. The enzyme is incubated with the inhibitor, and the resulting mixture is analyzed. A covalent modification will result in a mass shift in the protein's molecular weight equal to the mass of the bound inhibitor fragment. This provides unambiguous evidence of a covalent interaction.[3]

Materials:

• Recombinant Human PTP1B.

• Test Inhibitor.

• Incubation Buffer (e.g., 50 mM HEPES, pH 7.4).

• Liquid Chromatography-Mass Spectrometry (LC-MS) system capable of intact protein analysis (e.g., Q-TOF or Orbitrap).

• Reversed-phase column suitable for protein separation (e.g., C4).

Step-by-Step Methodology:

• Incubation:

  • In a microcentrifuge tube, mix PTP1B (to a final concentration of 5-10 µM) with the test inhibitor (e.g., 5-10 fold molar excess) in incubation buffer.

  • Also prepare a control sample of PTP1B with vehicle (DMSO) only.

  • Incubate at room temperature or 37°C for a set time (e.g., 1-4 hours).

• Sample Preparation for MS:

  • Quench the reaction by adding an equal volume of 0.2% formic acid.

  • (Optional but recommended) Desalt the sample using a C4 ZipTip or similar solid-phase extraction method to remove non-volatile salts.

• LC-MS Analysis:

  • Inject the control and inhibitor-treated samples onto the LC-MS system.

  • Separate the protein using a water/acetonitrile gradient containing 0.1% formic acid.

  • Acquire mass spectra across the protein elution peak.

• Data Analysis:

  • Deconvolute the raw mass spectra for both the control and treated samples to determine the average molecular weight of the intact protein.

  • Compare the molecular weight of the PTP1B from the control sample to the treated sample.

  • A mass increase in the treated sample that corresponds to the molecular weight of the inhibitor (minus the bromine leaving group) confirms covalent modification. For example, if the inhibitor has a MW of 400 and bromine is 80, the expected mass shift would be +320 Da.

Workflow: Covalent Modification MS Assay

Caption: Workflow for confirming covalent enzyme modification via mass spectrometry.

Interpreting the Benchmarking Data

The true value of these protocols lies in the integrated interpretation of their results. By comparing the data across different bioisosteres, a clear picture of their relative strengths and weaknesses emerges.

Compound Moiety	Target: PTP1B IC₅₀ (nM)	Cell-Based EC₅₀ (µM)	Covalent Modification (MS)	Interpretation
Phosphate	N/A (Substrate)	N/A	No	Baseline: The natural ligand; potent binding but enzymatically labile and not cell-permeable.
Methylphosphonate	500	>100	No	Good Target Binding, Poor Permeability: The non-hydrolyzable core is effective in vitro, but the high EC₅₀ suggests it struggles to enter cells.
Fluoromethylphosphonate	150	25	No	Improved Potency & Permeability: Lower pKa mimics the phosphate better, leading to stronger in vitro activity. Modest cell activity is achieved.
(Bromomethyl)phosphonate	80	10	Yes	High Potency, Good Permeability, Covalent Mechanism: Potent in vitro activity is translated well into a cellular context, likely due to a combination of good permeability and an irreversible mechanism of action.

Note: The data in this table is hypothetical and for illustrative purposes only.

Causality in Interpretation:

• A low IC₅₀ value demonstrates strong interaction with the isolated enzyme.

• The ratio of EC₅₀ to IC₅₀ provides a rough index of cell permeability and engagement. A large ratio (e.g., >100) suggests permeability issues.

• Confirmation of covalent modification provides a mechanistic rationale for high potency and can lead to prolonged duration of action. However, it also raises the importance of assessing off-target reactivity.

Conclusion

(Bromomethyl)phosphonic acid represents a compelling and functionally distinct alternative to traditional phosphate bioisosteres. Its primary advantages lie in the combination of hydrolytic stability inherent to all phosphonates, an adjusted pKa that more closely mimics the dianionic state of natural phosphates, and a chemically reactive handle that offers the potential for potent, irreversible inhibition.

The experimental framework provided in this guide—spanning in vitro enzyme kinetics, cell-based functional assays, and direct biophysical confirmation of mechanism—offers a robust and objective pathway for benchmarking its performance. By systematically evaluating its potency, permeability, and mechanism of action against other isosteres, researchers can make data-driven decisions in the design of next-generation chemical probes and therapeutic candidates targeting the vast and critical landscape of phosphate-binding proteins.

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A Comparative Guide to the Leaving Group Efficacy of Halomethylphosphonic Acids

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug development, the rational design of bioactive molecules often hinges on the precise control of chemical reactivity. Halomethylphosphonic acids and their derivatives are a class of compounds that have garnered significant interest as isosteres of natural phosphates and as intermediates in the synthesis of enzyme inhibitors and prodrugs.[1][2][3] A critical aspect of their chemical behavior, particularly in the context of nucleophilic substitution reactions, is the efficacy of the halomethyl group as a leaving group. This guide provides a comprehensive comparison of the leaving group abilities of fluoromethyl-, chloromethyl-, bromomethyl-, and iodomethylphosphonic acids, grounded in fundamental chemical principles and supported by a proposed experimental framework for direct comparison.

The Underlying Principles of Leaving Group Ability

The efficacy of a leaving group is fundamentally determined by its ability to stabilize the negative charge it acquires upon heterolytic bond cleavage.[4] In the context of a nucleophilic substitution reaction, a better leaving group will depart more readily, leading to a faster reaction rate.[5] The primary factors governing leaving group ability are:

• Basicity: Weaker bases are better leaving groups. A weak base is indicative of a stable anion. The pKa of the conjugate acid of the leaving group is a useful measure; a lower pKa of the conjugate acid corresponds to a weaker base and a better leaving group.[4]

• Polarizability: Larger, more polarizable atoms can better distribute the negative charge, leading to greater stability. This is particularly relevant for the halogens, where polarizability increases down the group.

• Bond Strength: A weaker bond to the leaving group will be easier to break, contributing to a faster reaction rate. However, this is often a secondary consideration to the stability of the resulting anion.

For the halomethylphosphonic acids, the anticipated trend in leaving group ability, based on the behavior of halides in other systems, is I > Br > Cl > F .[6][7] The iodide ion is the weakest base among the halides (conjugate acid HI is the strongest acid) and the most polarizable, making it the best leaving group. Conversely, the fluoride ion is the strongest base (HF is the weakest hydrohalic acid) and the least polarizable, rendering it a poor leaving group. The C-F bond is also exceptionally strong, further disfavoring its departure.[4]

Physicochemical Properties and Their Influence on Leaving Group Efficacy

Acidity (pKa)

The acidity of the phosphonic acid moiety is influenced by the electronegativity of the halogen atom. A more electronegative halogen will exert a stronger electron-withdrawing inductive effect, stabilizing the phosphonate anion and thus increasing the acidity (lowering the pKa).

For methylphosphonic acid, the first acid dissociation constant (pKa₁) is approximately 2.0-2.12.[8] The introduction of a highly electronegative fluorine atom in fluoromethylphosphonic acid lowers the pKa₁ to around 1.5, indicating a more acidic proton.[9] It is expected that the pKa₁ values for the other halomethylphosphonic acids will fall between these values, following the trend of electronegativity: F > Cl > Br > I.

Table 1: Estimated pKa₁ Values and Expected Trend for Halomethylphosphonic Acids

Compound	Halogen Electronegativity (Pauling Scale)	Expected pKa₁ Trend
Fluoromethylphosphonic Acid	3.98	Lowest
Chloromethylphosphonic Acid	3.16
Bromomethylphosphonic Acid	2.96
Iodomethylphosphonic Acid	2.66
Methylphosphonic Acid	(Reference)	Highest

A lower pKa of the phosphonic acid itself does not directly correlate with the leaving group ability of the halomethyl group. However, the strong inductive effect of the fluorine atom that leads to a lower pKa also strengthens the C-F bond, making fluoride a poor leaving group.

Carbon-Halogen (C-X) Bond Dissociation Energies

The C-X bond must be broken during the nucleophilic substitution reaction. A lower bond dissociation energy (BDE) would suggest an easier cleavage. The BDEs for C-X bonds generally decrease down the group.

Table 2: Representative Carbon-Halogen Bond Dissociation Energies

Bond	Bond Dissociation Energy (kJ/mol)
C-F	~485
C-Cl	~340
C-Br	~290
C-I	~228

Source: Data derived from various sources for representative organic molecules.[10]

This trend in BDEs supports the expected order of leaving group ability, with the C-I bond being the weakest and thus the easiest to break.

Experimental Design for a Definitive Comparison

To empirically determine the relative leaving group efficacy of the halomethylphosphonic acids, a kinetic study is essential. A solvolysis reaction, where the solvent acts as the nucleophile, provides a straightforward method for this comparison.[6] The reaction proceeds via a bimolecular nucleophilic substitution (S_N2) mechanism.[5][11]

Proposed Experimental Protocol: Comparative Solvolysis of Halomethylphosphonic Acids

Objective: To determine the relative rates of solvolysis for fluoromethyl-, chloromethyl-, bromomethyl-, and iodomethylphosphonic acid in a suitable solvent system.

Materials:

• Fluoromethylphosphonic acid

• Chloromethylphosphonic acid[12]

• Bromomethylphosphonic acid[4][13]

• Iodomethylphosphonic acid

• Solvent: 50:50 (v/v) ethanol/water

• pH meter

• Conductivity meter or titrator

• Thermostated water bath

• Standardized sodium hydroxide solution (e.g., 0.01 M)

• Indicator (e.g., phenolphthalein) or pH electrode for titration

Procedure:

• Solution Preparation: Prepare equimolar solutions (e.g., 0.05 M) of each halomethylphosphonic acid in the 50:50 ethanol/water solvent system.

• Reaction Initiation: Place a known volume of each solution in separate reaction vessels and equilibrate to a constant temperature (e.g., 50 °C) in the thermostated water bath.

• Monitoring the Reaction: The solvolysis reaction will produce a hydrohalic acid (HF, HCl, HBr, or HI), which will increase the acidity of the solution. The progress of the reaction can be monitored by two primary methods:

  • Conductivity: Measure the change in conductivity of the solution over time. The increase in ionic species will lead to a proportional increase in conductivity.

  • Titration: At regular time intervals, withdraw an aliquot of the reaction mixture and quench the reaction by cooling it in an ice bath. Titrate the liberated acid with the standardized sodium hydroxide solution.

• Data Analysis:

  • Plot the concentration of the liberated acid (or the change in conductivity) versus time for each halomethylphosphonic acid.

  • The initial rate of the reaction can be determined from the initial slope of this graph.

  • Since this is a pseudo-first-order reaction (the concentration of the solvent is in large excess and essentially constant), the rate constant (k) can be calculated from the integrated rate law.

  • Compare the initial rates or the rate constants to determine the relative leaving group ability of the halomethylphosphonates.

Expected Outcome: The reaction rates are expected to follow the order: Iodomethylphosphonic acid > Bromomethylphosphonic acid > Chloromethylphosphonic acid > Fluoromethylphosphonic acid.

Visualizing the Reaction and Experimental Workflow

Diagram 1: S_N2 Mechanism for Nucleophilic Substitution on a Halomethylphosphonate

Caption: S_N2 reaction mechanism.

Diagram 2: Experimental Workflow for Comparative Solvolysis

Caption: Workflow for kinetic analysis.

Conclusion and Future Directions

Based on established principles of physical organic chemistry, the leaving group efficacy of halomethylphosphonic acids is predicted to follow the trend: Iodomethylphosphonic acid > Bromomethylphosphonic acid > Chloromethylphosphonic acid > Fluoromethylphosphonic acid . This trend is primarily governed by the basicity and polarizability of the resultant halide ions and is supported by the trend in carbon-halogen bond dissociation energies.

While direct comparative experimental data is sparse, the proposed solvolysis experiment provides a robust framework for the definitive determination of these relative reactivities. Such data would be invaluable for researchers in drug development and medicinal chemistry, enabling the fine-tuning of reactivity in the design of novel therapeutics and chemical probes. Future work could also explore the impact of different solvent systems and nucleophiles on the reaction rates and mechanism, further elucidating the rich chemistry of these important organophosphorus compounds.

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Safety & Regulatory Compliance

Navigating the Safe Disposal of (Bromomethyl)phosphonic Acid: A Comprehensive Guide for Laboratory Professionals

For researchers and professionals in the fast-paced world of drug development, the responsible management of chemical reagents is not just a matter of regulatory compliance, but a cornerstone of laboratory safety and scientific integrity. This guide provides an in-depth, procedural framework for the proper disposal of (Bromomethyl)phosphonic acid, a compound that, while valuable in synthesis, demands meticulous handling due to its hazardous properties. Here, we move beyond mere checklists to offer a self-validating system for its safe disposal, grounded in established scientific principles and regulatory standards.

Hazard Identification and Risk Assessment: Understanding the "Why"

(Bromomethyl)phosphonic acid is a corrosive solid that also exhibits acute toxicity if swallowed, inhaled, or in contact with skin.[1] Its hazard profile necessitates a thorough understanding to justify the stringent handling and disposal protocols outlined in this guide.

Table 1: GHS Hazard Classifications for (Bromomethyl)phosphonic Acid

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	Harmful if swallowed
Acute Toxicity, Dermal	Category 3	Toxic in contact with skin
Skin Corrosion/Irritation	Category 1B	Causes severe skin burns and eye damage
Acute Toxicity, Inhalation	Category 4	Harmful if inhaled
Hazardous to the aquatic environment, long-term hazard	Category 4	May cause long lasting harmful effects to aquatic life

Source: PubChem CID 12521975[1]

The corrosive nature of this compound means it can cause severe, irreversible damage to skin, eyes, and the respiratory tract upon contact.[1] The dust of corrosive solids is particularly insidious, as it can react with moisture on the skin or in the respiratory tract, leading to chemical burns.

Personal Protective Equipment (PPE): Your First Line of Defense

Given the significant hazards, a robust selection of personal protective equipment is mandatory when handling (Bromomethyl)phosphonic acid in any capacity, from initial use to final disposal.

• Eye and Face Protection: Chemical splash goggles in conjunction with a face shield are essential to protect against splashes and dust. A face shield alone does not offer adequate protection.

• Hand Protection: Chemical-resistant gloves are required. Given the corrosive nature of the compound, butyl rubber or neoprene gloves are recommended for extended contact. For incidental contact, double-gloving with nitrile gloves is a minimum requirement.

• Body Protection: A chemical-resistant apron or lab coat, long-sleeved clothing, and closed-toe shoes are necessary to prevent skin contact.

• Respiratory Protection: All handling of solid (Bromomethyl)phosphonic acid that could generate dust, as well as the preparation of solutions, must be conducted in a certified chemical fume hood to avoid inhalation of hazardous particles and vapors.

Spill Management: A Calm and Controlled Response

In the event of a spill, a prepared and systematic approach is crucial to mitigate exposure and prevent further contamination.

Immediate Actions:

• Alert and Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.

• Isolate the Area: Restrict access to the spill area.

• Assess the Situation: From a safe distance, and only if trained to do so, assess the extent of the spill. For large or unmanageable spills, contact your institution's Environmental Health and Safety (EHS) department immediately.

Cleanup Procedure for Small, Contained Spills:

This procedure should only be performed by trained personnel equipped with the proper PPE.

• Don Appropriate PPE: Before approaching the spill, don the full PPE as outlined in Section 2.

• Neutralize and Absorb: For spills of acidic solids, it is often recommended to first cover the spill with a neutral absorbent material such as sand or vermiculite. Do not use combustible materials like paper towels directly on the spill. Some commercial spill kits contain neutralizing agents (such as sodium bicarbonate or a mixture of soda ash and slaked lime) that can be applied to the spill. Apply the neutralizer slowly from the outside of the spill inwards.

• Containment: Prevent the spread of the spill by creating a dike around the perimeter with absorbent material.

• Collection: Once the spill has been absorbed and, if applicable, neutralized, carefully scoop the material into a designated, robust, and compatible waste container. High-density polyethylene (HDPE) containers are a suitable choice.[2][3]

• Decontamination: Clean the spill area with a soap and water solution. Collect all cleaning materials (e.g., wipes, absorbent pads) as hazardous waste.

• Label and Dispose: Seal and clearly label the waste container with "Hazardous Waste," the full chemical name, and the date. Arrange for disposal through your institution's EHS department.

Waste Disposal Procedures: A Step-by-Step Protocol

Direct disposal of (Bromomethyl)phosphonic acid as-is into a hazardous waste stream is the most common and recommended practice. However, in some institutional settings, a pre-treatment or neutralization step may be required or preferred. The following sections outline both pathways.

Pathway 1: Direct Disposal (Recommended)

This is the most straightforward and often the safest method for laboratory-scale waste.

Protocol:

• Segregation and Collection:

  • Collect all waste (Bromomethyl)phosphonic acid, including any contaminated materials (e.g., weighing paper, pipette tips, gloves), in a designated hazardous waste container.

  • The container must be made of a compatible material. Borosilicate glass and HDPE are generally resistant to phosphonic acids and are appropriate choices.[2][3][4][5][6][7][8][9]

• Labeling:

  • Clearly label the container with:

    • "Hazardous Waste"

    • "(Bromomethyl)phosphonic acid"

    • Relevant hazard symbols (Corrosive, Toxic)

    • The accumulation start date.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

  • Ensure segregation from incompatible materials, such as bases and strong oxidizing agents.

• Arranging for Disposal:

  • Contact your institution's EHS department or a licensed chemical waste disposal contractor to arrange for pickup.

  • Provide them with the complete chemical name and any available safety data sheets.

Pathway 2: Neutralization via Hydrolysis (For Advanced Users with Institutional Approval)

While phosphonic acids are generally stable, they can be hydrolyzed under acidic conditions.[1][10][11][12][13] This procedure should only be undertaken by experienced chemists in a controlled laboratory setting and with the explicit approval of the institution's EHS department. The goal is to convert the corrosive acid into a less hazardous, neutralized aqueous solution, which must still be disposed of as hazardous waste.

Experimental Protocol: Acid-Catalyzed Hydrolysis

Principle: This procedure is based on the general method for the hydrolysis of phosphonates and phosphonic acids using a strong acid.[1][10][11][12][13] The C-P bond in phosphonates is generally stable, but harsh conditions can lead to its cleavage.[14] This protocol aims to neutralize the phosphonic acid functionality.

• Setup: In a chemical fume hood, equip a round-bottom flask with a magnetic stir bar and a reflux condenser. The flask should be of an appropriate size to accommodate the volume of the acid and the hydrolysis solution.

• Reagents:

  • Waste (Bromomethyl)phosphonic acid

  • Concentrated Hydrochloric Acid (HCl, ~6 M)

• Procedure:

  • Carefully add the waste (Bromomethyl)phosphonic acid to the round-bottom flask.

  • Slowly and with stirring, add an excess of the hydrochloric acid solution. A general guideline is to use a 5-10 fold molar excess of HCl.

  • Heat the mixture to a gentle reflux and maintain for several hours (e.g., 4-12 hours). The reaction progress can be monitored by ³¹P NMR if available, observing the shift of the phosphonic acid signal.

  • After the reaction is complete, allow the mixture to cool to room temperature.

• Neutralization and Collection:

  • Slowly and carefully neutralize the cooled solution with a base such as sodium hydroxide or sodium bicarbonate. This should be done in an ice bath to control the exothermic reaction.

  • Monitor the pH with a pH meter or pH paper until it is in the neutral range (pH 6-8).

  • Transfer the neutralized aqueous solution to a designated hazardous waste container.

• Labeling and Disposal:

  • Label the container with "Hazardous Waste: Neutralized (Bromomethyl)phosphonic acid solution" and list the final components (water, sodium chloride, and any potential organic byproducts).

  • Arrange for disposal through your institution's EHS department.

Regulatory Compliance: EPA Hazardous Waste Codes

Under the Resource Conservation and Recovery Act (RCRA), hazardous waste is categorized by specific codes. As a corrosive solid, waste (Bromomethyl)phosphonic acid would be classified under the following characteristic code:

• D002: Corrosive Waste: This applies to wastes that have a pH less than or equal to 2 or greater than or equal to 12.5, or that corrode steel at a specified rate.[15][16][17]

While there are specific "K" and "U" list codes for wastes from the production of certain organobromine compounds, these are generally not applicable to the disposal of the pure chemical from a laboratory setting.[18][19] It is the responsibility of the waste generator to accurately classify their waste according to federal and any more stringent state or local regulations.

Visualizing the Disposal Workflow

To provide a clear, at-a-glance decision-making tool, the following diagram illustrates the proper disposal workflow for (Bromomethyl)phosphonic acid.

Caption: Decision workflow for the safe disposal of (Bromomethyl)phosphonic acid.

References

• U.S. Environmental Protection Agency. (n.d.). Environmental Fact Sheet, Organobromine - EPA.
• U.S. Environmental Protection Agency. (2025, October 23). Documents Related to the Hazardous Waste Listing for Organobromine Production Wastes.
• U.S. Environmental Protection Agency. (n.d.). EPA HAZARDOUS WASTE CODES.
• UGA Environmental Safety Division. (n.d.). EPA Hazardous Waste Codes.
• U.S. Environmental Protection Agency. (2026, March 20). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.
• Google Patents. (n.d.). US2394268A - Bromination of aromatic acids.
• GP Scientific Glass Work. (n.d.). Borosilicate Glass Properties.
• BenchChem. (2025). Application Note: Protocols for the Hydrolysis of Phosphonate Esters.
• ResearchGate. (n.d.). 4.1.1.1. Bromination of Cinnamic Acid.
• U.S. Environmental Protection Agency. (n.d.). EPA HAZARDOUS WASTE CODES.
• De Dietrich. (n.d.). BOROSILICATE GLASS.
• PegEx. (2021, October 20). Do Your Corrosive Solids Exhibit RCRA's Characteristic of Corrosivity?.
• BRAND. (n.d.). Laboratory Glass.
• DWK Life Sciences. (n.d.). Glass Types & Properties.
• U.S. Environmental Protection Agency. (n.d.). EPA HAZARDOUS WASTE CODES.
• eCFR. (n.d.). 40 CFR 261.32 -- Hazardous wastes from specific sources.
• Beilstein Journals. (2017, October 20). Phosphonic acid: preparation and applications.
• PubChem. (n.d.). (Bromomethyl)phosphonic acid | CH4BrO3P | CID 12521975.
• BRAND. (n.d.). Laboratory Glass.
• Professional Plastics. (n.d.). HDPE and LDPE Resistance Chart by Chemical.
• MDPI. (2021, May 11). The Hydrolysis of Phosphinates and Phosphonates: A Review.
• Illinois State Water Survey. (n.d.). Chromatographic separation and identification of organic acids.
• BenchChem. (2025). Preventing P-C bond cleavage during phosphonate hydrolysis.
• Organic Chemistry Portal. (2007). Bromination of Deactivated Aromatics: A Simple and Efficient Method.
• CDF Corporation. (2004, July). Polyethylene Chemical Resistance Chart.
• PMC. (n.d.). The Hydrolysis of Phosphinates and Phosphonates: A Review.
• March Manufacturing. (n.d.). CHEMICAL RESISTANCE CHART.
• King Plastic Corporation. (n.d.). HDPE Chemical Resistance Chart.
• ResearchGate. (2025, October 15). The Hydrolysis of Phosphinates and Phosphonates: A Review.
• ACS Publications. (2011, October 19). Review on Modern Advances of Chemical Methods for the Introduction of a Phosphonic Acid Group.
• CP Lab Safety. (n.d.). Polyethylene Chemical Resistance Chart - LDPE, HDPE, PP, Teflon Resistance.
• The Hong Kong University of Science and Technology. (n.d.). SEPARATION OF ACIDIC AND NEUTRAL SUBSTANCES.
• Organic Chemistry Portal. (n.d.). Phosphate and phosphite synthesis by esterification, hydrolysis and oxidation.

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Navigating the Safe Handling of (Bromomethyl)phosphonic Acid: A Comprehensive Guide to Personal Protective Equipment

For Immediate Implementation by Laboratory Personnel

(Bromomethyl)phosphonic acid is a valuable reagent in pharmaceutical research and development, but its hazardous properties demand meticulous safety protocols. This guide provides an in-depth, procedural framework for the safe handling of (Bromomethyl)phosphonic acid, with a primary focus on the selection and use of appropriate Personal Protective Equipment (PPE). As Senior Application Scientists, our goal is to empower researchers with the knowledge to mitigate risks, ensuring both personal safety and the integrity of their work.

Understanding the Hazard: Why PPE is Critical

(Bromomethyl)phosphonic acid is a corrosive solid that also exhibits acute toxicity if swallowed, inhaled, or in contact with skin[1]. Its primary hazards are categorized as:

• Acute Toxicity (Oral, Dermal, Inhalation): Exposure can cause immediate and severe health effects.

• Skin Corrosion/Irritation (Category 1B): Direct contact can cause severe skin burns and damage[1].

• Serious Eye Damage/Eye Irritation: The compound poses a significant risk of serious and potentially irreversible eye damage.

These hazards underscore the necessity of a comprehensive PPE strategy to create a reliable barrier between the researcher and the chemical.

Core Directive: Personal Protective Equipment (PPE) Protocol

The following is a step-by-step guide to the selection and use of PPE when handling (Bromomethyl)phosphonic acid. This protocol is designed to be a self-validating system, where each step is a critical checkpoint for safety.

Pre-Handling Risk Assessment and Area Preparation

Before any work with (Bromomethyl)phosphonic acid begins, a thorough risk assessment must be conducted. This involves not only understanding the chemical's hazards but also evaluating the specific procedures to be performed.

• Designated Work Area: All handling of (Bromomethyl)phosphonic acid must occur within a certified chemical fume hood to minimize inhalation exposure.

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested. A spill kit containing appropriate neutralizing agents should also be on hand.

Donning PPE: A Sequential Approach

The order in which PPE is put on is crucial to prevent contamination.

• Inner Gloves: Begin with a pair of nitrile gloves. This initial layer provides a primary barrier and protects the skin during the donning of subsequent PPE.

• Laboratory Coat: A clean, flame-resistant lab coat with long sleeves and a secure closure should be worn. This protects the torso and arms from splashes.

• Chemical-Resistant Apron: For tasks involving larger quantities or a higher risk of splashing, a chemical-resistant apron made of a material like butyl rubber should be worn over the lab coat.

• Outer Gloves: A second pair of gloves, specifically chosen for their resistance to (Bromomethyl)phosphonic acid, should be worn over the inner nitrile gloves. Butyl rubber or Viton® gloves are recommended for handling corrosive materials[2]. Always consult the glove manufacturer's chemical resistance guide for specific breakthrough times.

• Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are mandatory[3]. For procedures with a significant splash risk, a full-face shield should be worn in addition to the goggles.

• Respiratory Protection: If there is any risk of the powder becoming airborne, or if working outside of a fume hood is unavoidable (which is strongly discouraged), a NIOSH-approved respirator with a P100 particulate filter is required.

During Handling: Best Practices

• Avoid Creating Dust: Handle the solid material carefully to minimize the generation of dust.

• Constant Vigilance: Be mindful of your movements to avoid spills and splashes.

• Glove Integrity: Regularly inspect your outer gloves for any signs of degradation or contamination. If a glove is compromised, move to a safe area, properly doff the contaminated PPE, and don a new set.

Doffing PPE: A Decontamination-Focused Process

The removal of PPE is a critical step to prevent cross-contamination.

• Outer Gloves: With your gloved hands, peel off the outer gloves, turning them inside out as you remove them. Dispose of them in a designated hazardous waste container.

• Face Shield and Goggles: Remove the face shield (if used) and then the goggles by handling the straps, avoiding contact with the front surfaces.

• Chemical-Resistant Apron and Lab Coat: Unfasten the apron and lab coat, and remove them by rolling them away from your body to contain any potential contamination on the outer surface.

• Inner Gloves: With your bare hands, carefully peel off the inner gloves, again turning them inside out.

• Hand Washing: Immediately and thoroughly wash your hands with soap and water.

Visualizing the PPE Workflow

To further clarify the procedural logic, the following diagram illustrates the key decision points and actions in the PPE workflow for handling (Bromomethyl)phosphonic acid.

Caption: A step-by-step workflow for the donning, use, and doffing of PPE.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for (Bromomethyl)phosphonic acid.

Property	Value	Source
Molecular Formula	CH4BrO3P	American Elements
Molecular Weight	174.92 g/mol	American Elements
Appearance	Powder	American Elements
Hazard Codes	H302, H311, H314, H332, H413	American Elements
Signal Word	Danger	American Elements

Operational and Disposal Plans

A comprehensive safety plan extends beyond PPE to include protocols for spills and the proper disposal of waste.

Emergency Spill Response

In the event of a spill, immediate and decisive action is required.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill is large or if there is a risk of airborne dust.

• Don Appropriate PPE: Before attempting any cleanup, don the full set of PPE as outlined above, including respiratory protection.

• Contain the Spill: For a solid spill, carefully cover it with a plastic sheet to prevent the dust from becoming airborne.

• Neutralize and Absorb: For small spills, cautiously neutralize with an appropriate agent like sodium bicarbonate. Once neutralized, absorb the material with an inert absorbent such as vermiculite or sand.

• Collect and Dispose: Carefully sweep the absorbed material into a designated hazardous waste container.

• Decontaminate the Area: Decontaminate the spill area with a suitable cleaning solution, such as soap and water, and collect all cleaning materials as hazardous waste. A 10% solution of sodium bicarbonate can also be used for initial decontamination of surfaces.

Disposal of (Bromomethyl)phosphonic Acid Waste

All materials contaminated with (Bromomethyl)phosphonic acid, including the chemical itself, used PPE, and cleanup materials, must be disposed of as hazardous waste.

• Waste Container: Use a dedicated, clearly labeled, and sealed container for all (Bromomethyl)phosphonic acid waste.

• Labeling: The label must include the words "Hazardous Waste," the full chemical name, and the associated hazards.

• Thermal Decomposition: Upon heating, (Bromomethyl)phosphonic acid can decompose to produce toxic fumes of phosphorus oxides, carbon monoxide, carbon dioxide, and hydrogen bromide[4]. This underscores the importance of proper disposal and avoiding incineration outside of a certified hazardous waste facility.

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Do not attempt to dispose of this chemical through standard laboratory waste streams.

By adhering to these detailed protocols, researchers can confidently and safely work with (Bromomethyl)phosphonic acid, fostering a culture of safety and scientific excellence.

References

• American Elements. (n.d.). (bromomethyl)phosphonic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12521975, (Bromomethyl)phosphonic acid. Retrieved from [Link]

• NextSDS. (n.d.). (bromomethyl)phosphonic acid — Chemical Substance Information. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Glove Selection Chart. Retrieved from [Link]

• ResearchGate. (2022). Formal waste treatment facilities as a source of halogenated flame retardants and organophosphate esters to the environment: A critical review with particular focus on outdoor air and soil. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Glove Selection Examples of Chemical Resistance of Common Glove Materials. Retrieved from [Link]

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